3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

• CAS: 893612-97-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

3-Amino-2-(3,5-dimethylphenylamino)benzoic acid, a substituted N-aryl anthranilic acid, represents a class of compounds with significant potential in medicinal chemistry and materials science. N-aryl anthranilic acid derivatives are known for their diverse biological activities, including anti-inflammatory properties. A thorough understanding of the physicochemical properties of this specific molecule is paramount for its potential application in drug discovery and development, as these properties govern its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, as well as its formulation characteristics.

This technical guide provides a comprehensive overview of the core physicochemical properties of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid. In the absence of extensive experimental data in the public domain, this guide leverages high-quality in silico predictions to offer valuable insights for researchers. Furthermore, it outlines detailed, field-proven experimental protocols for the empirical determination of these properties, enabling a self-validating system for future research and development.

Compound Identification and Predicted Physicochemical Properties

A clear identification of the molecule is the first step in any scientific investigation. The structural and identifying information for 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is presented below.

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	3-amino-2-(3,5-dimethylanilino)benzoic acid	PubChem
Molecular Formula	C₁₅H₁₆N₂O₂	PubChem
Molecular Weight	256.30 g/mol	PubChem
Canonical SMILES	CC1=CC(=CC(=C1)NC2=C(C=CC=C2N)C(=O)O)C	PubChem
InChI	InChI=1S/C15H16N2O2/c1-9-6-10(2)8-11(7-9)17-14-12(15(18)19)4-3-5-13(14)16/h3-8,17H,16H2,1-2H3,(H,18,19)	PubChem
InChIKey	XMZDOYVKQBUTHQ-UHFFFAOYSA-N	PubChem
CAS Number	893612-97-0	Molbase[1]

The following table summarizes the predicted physicochemical properties of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid. These values, obtained from reputable computational models, serve as a valuable starting point for experimental design and hypothesis generation.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value	Source
Melting Point (°C)	Not Available	-
Boiling Point (°C)	429 at 760 mmHg	Molbase[1]
Density (g/cm³)	1.263	Molbase[1]
logP (Octanol/Water Partition Coefficient)	3.60	PubChem
Water Solubility	Log S: -4.50 (Poorly soluble)	SwissADME[2][3]
pKa (Acidic)	~4-5 (Predicted for carboxylic acid)	General knowledge
pKa (Basic)	~3-4 (Predicted for aromatic amine)	General knowledge

Synthesis and Characterization

A plausible synthetic route for 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is the Ullmann condensation, a well-established method for the formation of C-N bonds. This approach is analogous to the industrial synthesis of Mefenamic acid, a structurally related non-steroidal anti-inflammatory drug (NSAID)[4][5].

Proposed Synthetic Pathway: Ullmann Condensation

The proposed synthesis involves the copper-catalyzed reaction of 2-chloro-3-aminobenzoic acid with 3,5-dimethylaniline.

Caption: Proposed Ullmann condensation for the synthesis of the target compound.

Experimental Protocol for Synthesis

This protocol is adapted from established procedures for the synthesis of N-aryl anthranilic acids[6][7].

Materials and Equipment:

• 2-chloro-3-aminobenzoic acid

• 3,5-dimethylaniline

• Cupric oxide (CuO)

• Anhydrous potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Hydrochloric acid (HCl), dilute solution

• Round-bottom flask with reflux condenser

• Heating mantle with magnetic stirrer

• Standard laboratory glassware

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine equimolar amounts of 2-chloro-3-aminobenzoic acid and 3,5-dimethylaniline.

• Add a catalytic amount of cupric oxide and an excess of anhydrous potassium carbonate.

• Add a suitable volume of DMF to serve as the solvent.

• Fit the flask with a reflux condenser and heat the mixture to reflux with constant stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction (typically several hours), cool the mixture to room temperature.

• Pour the reaction mixture into an excess of water and acidify with dilute hydrochloric acid to precipitate the product.

• Collect the crude product by filtration and wash thoroughly with water.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

• Dry the purified product under vacuum.

Structural Characterization

The identity and purity of the synthesized 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the molecular structure by identifying the chemical environment of the hydrogen and carbon atoms.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule, such as N-H, C=O, and C-N bonds[8].

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of the compound.

Experimental Determination of Physicochemical Properties

The following sections provide detailed, step-by-step methodologies for the experimental determination of the core physicochemical properties of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range typically signifies a pure substance, while a broad and depressed melting range suggests the presence of impurities[9].

Caption: Workflow for melting point determination.

Protocol:

• Ensure the synthesized compound is thoroughly dried.

• Finely powder a small amount of the compound.

• Pack the powdered compound into a capillary tube to a height of 2-3 mm.

• Place the capillary tube in a calibrated melting point apparatus.

• Heat the sample rapidly to about 15-20 °C below the expected melting point (if a preliminary rough measurement was performed), then reduce the heating rate to 1-2 °C per minute.

• Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.

Solubility Determination (Shake-Flask Method)

Solubility is a crucial parameter influencing a drug's bioavailability. The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility[10].

Caption: Workflow for solubility determination via the shake-flask method.

Protocol:

• Add an excess amount of the solid compound to a vial containing a known volume of the desired solvent (e.g., water, phosphate-buffered saline, or various organic solvents).

• Seal the vial and agitate it at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the suspension to settle.

• Carefully withdraw a sample of the supernatant and separate the undissolved solid by centrifugation and/or filtration through a syringe filter.

• Determine the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• The determined concentration represents the equilibrium solubility of the compound in that solvent at that temperature.

pKa Determination (Potentiometric Titration)

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For a molecule with both acidic (carboxylic acid) and basic (amino) groups, determining the pKa values is essential for predicting its ionization state at different pH values, which in turn affects its solubility, absorption, and receptor binding.

Caption: Workflow for pKa determination by potentiometric titration.

Protocol:

• Dissolve a precisely weighed amount of the compound in a suitable solvent (often a co-solvent system like water-methanol if aqueous solubility is low).

• Place the solution in a thermostatted vessel and immerse a calibrated pH electrode.

• incrementally add a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) while continuously monitoring the pH.

• Record the pH at each addition of the titrant.

• Plot the pH versus the volume of titrant added to generate a titration curve.

• The pKa value(s) can be determined from the midpoint(s) of the buffer region(s) of the titration curve (the point at which half of the functional group has been neutralized).

logP Determination (HPLC Method)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and is a key determinant of its ADME properties. While the shake-flask method can be used, an HPLC-based method offers higher throughput.

Caption: Workflow for logP determination by HPLC.

Protocol:

• Calibrate a reverse-phase HPLC system using a series of standard compounds with known logP values.

• Prepare a solution of the target compound in the mobile phase.

• Inject the solution onto the HPLC column and record the retention time.

• Create a calibration curve by plotting the logarithm of the retention factor (k') versus the known logP values of the standards.

• Calculate the log k' for the target compound from its retention time.

• Interpolate the logP of the target compound from the calibration curve.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid for researchers and drug development professionals. While experimental data is currently limited, the provided in silico predictions offer a robust starting point for further investigation. The detailed, step-by-step experimental protocols outlined herein are designed to be self-validating and provide a clear path for the empirical determination of these critical parameters. A thorough characterization of these properties is an indispensable step in unlocking the full therapeutic or industrial potential of this promising compound.

References

• Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7(1), 42717. [Link]

• Pires, D. E. V., Blundell, T. L., & Ascher, D. B. (2015). pkCSM: predicting small-molecule pharmacokinetic and toxicity properties using graph-based signatures. Journal of Medicinal Chemistry, 58(9), 4066–4072. [Link]

• PubChem. (n.d.). 3-amino-2-(3,5-dimethylanilino)benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Molbase. (n.d.). 3-amino-2-(3,5-dimethylanilino)benzoic acid. Retrieved from [Link]

• Joshi, J., & Shah, S. (2007). Synthesis and Antiinflammatory Activity of N-Aryl Anthranilic Acid and its Derivatives. Indian Journal of Pharmaceutical Sciences, 69(5), 695. [Link]

• da Silva, F. M., de Souza, M. C. B. V., & Ferreira, V. F. (2009). Microwave-Promoted synthesis of novel N-Arylanthranilic acids. Journal of the Brazilian Chemical Society, 20(7), 1345-1349. [Link]

• LookChem. (n.d.). Mefenamic acid. Retrieved from [Link]

• Tegeli, V. S., & More, H. N. (2011). Synthesis and evaluation of amide prodrugs of mefenamic acid. Trade Science Inc.[Link]

• Avdeef, A. (2012).
• Babić, S., Horvat, A. J. M., Pavlović, D. M., & Kaštelan-Macan, M. (2007). Determination of pKa values of active pharmaceutical ingredients. TrAC Trends in Analytical Chemistry, 26(11), 1043-1061.
• Sangster, J. (1994). Octanol-water partition coefficients of simple organic compounds.

• University of California, Davis. (n.d.). Melting Point. Chem LibreTexts. Retrieved from [Link]

• Asian Publication Corporation. (2021). Synthesis and Characterization of Ester Derivatives of N-Phenylanthranilic Acid. Asian Journal of Chemistry, 33(1), 1-6. [Link]

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Technical Guide: Structure Elucidation of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

This technical guide details the structural elucidation of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid , a highly functionalized diphenylamine scaffold. This compound represents a specific regioisomer analogous to the fenamate class of NSAIDs (e.g., Mefenamic acid), but distinguished by an additional amino group at the 3-position and a specific 3,5-dimethyl substitution pattern on the secondary aryl ring.

The following protocol synthesizes high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy into a self-validating analytical workflow.

Executive Summary & Compound Profile

Target Compound: 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid Molecular Formula:

Exact Mass: 256.1212 Da Structural Class: Diphenylamine-2-carboxylic acid (Anthranilic acid derivative).

Significance: This molecule features a "push-pull" electronic system on the benzoic acid ring (electron-withdrawing carboxyl vs. electron-donating amino groups). The 3-amino position is chemically significant as a potential site for intramolecular cyclization to form diazepinones or acridones. Distinguishing this specific isomer from its 4-amino or 5-amino analogs is the primary analytical challenge.

Analytical Workflow Strategy

The elucidation follows a deductive pathway designed to eliminate regioisomers.

Diagram 1: Structural Elucidation Logic Flow

Caption: Step-by-step logic gate for confirming the regioisomerism of the target anthranilic acid derivative.

Step-by-Step Elucidation Protocol

Phase 1: High-Resolution Mass Spectrometry (HRMS)

Objective: Validate molecular formula and Degree of Unsaturation.

• Method: ESI-QTOF in Positive Ion Mode.

• Expected Data:

  • peak at m/z 257.1285 (Calcd. 257.1285).

  • Fragmentation Pattern:

    • Loss of

      or (characteristic of benzoic acids).

    • Cleavage of the C-N bridge yielding fragments characteristic of 3,5-dimethylaniline (m/z ~121).

• Inference: The Degree of Hydrogen Deficiency (Unsaturation) is 9 (2 rings + 1 Carbonyl + 6 double bonds). This matches the diphenylamine carboxylate scaffold.

Phase 2: Infrared Spectroscopy (FTIR)

Objective: Confirm the oxidation state of the carbonyl and presence of primary/secondary amines.

• Key Absorptions:

  • 3300–3500 cm⁻¹: Doublet indicating primary amine (

    ) stretching.

  • 2500–3000 cm⁻¹: Broad, jagged absorption ("hump") characteristic of carboxylic acid O-H stretch.

  • 1660–1690 cm⁻¹: Strong C=O stretching (Benzoic acid). Note: This may be shifted lower due to intramolecular H-bonding with the bridging NH.

  • 1580–1600 cm⁻¹: Aromatic C=C bending.

Phase 3: Nuclear Magnetic Resonance (NMR)

This is the critical validation step. We must distinguish the Ring A (Benzoic) protons from Ring B (Aniline) protons.

1H NMR Assignment (500 MHz, DMSO-d6)

Ring A (Benzoic Acid Core): The target is 1,2,3-trisubstituted.

• Position 1: -COOH

• Position 2: -NH-Ar (Bridge)

• Position 3: -NH2 (Primary Amine)

• Remaining Protons: H4, H5, H6.

  • H6 (dd): Deshielded by the adjacent C=O (Ortho effect).[1][2] Expected ~7.5–7.8 ppm.

  • H5 (t): Triplet (coupled to H4 and H6). Expected ~6.5–6.8 ppm.

  • H4 (dd): Shielded by the adjacent -NH2 (Ortho effect). Expected ~6.8–7.1 ppm.

Ring B (3,5-Dimethylphenyl): Symmetrical substitution.[3]

• H2'/H6': Equivalent. Singlet (or fine doublet). Expected ~6.6–6.8 ppm.

• H4': Singlet. Expected ~6.4 ppm.

• Methyls: 6H Singlet at ~2.2 ppm.

Quantitative Data Table

Position	Group	Shift (δ ppm)	Multiplicity	Integration	Assignment Logic
-COOH	Carboxyl	12.5 - 13.0	Broad Singlet	1H	Exchangeable; Acidic proton.
-NH-	Bridge	9.0 - 9.5	Singlet	1H	Deshielded; Intramolecular H-bond.
H-6	Arom (Ring A)	7.65	dd (J=8, 1.5 Hz)	1H	Ortho to electron-withdrawing COOH.
H-4	Arom (Ring A)	6.95	dd (J=8, 1.5 Hz)	1H	Ortho to electron-donating NH2.
H-5	Arom (Ring A)	6.60	t (J=8 Hz)	1H	Meta to both directing groups.
H-2', H-6'	Arom (Ring B)	6.70	Singlet (br)	2H	Ortho to NH bridge; Symmetrical.
H-4'	Arom (Ring B)	6.45	Singlet	1H	Para to NH bridge; Shielded.
-NH2	Amine	5.0 - 6.0	Broad Singlet	2H	Exchangeable; Primary amine.
-CH3	Methyls	2.18	Singlet	6H	3,5-dimethyl symmetry.

Phase 4: 2D NMR Verification (The "Self-Validating" Step)

To conclusively prove the amino group is at Position 3 (and not 4, 5, or 6), use HMBC (Heteronuclear Multiple Bond Correlation) .

• HMBC Correlation 1: The Carbonyl Carbon (C=O) will show a strong 3-bond correlation (

  ) to H-6 . It will not correlate strongly to H-4 or H-5. This anchors H-6.[1][4]

• HMBC Correlation 2: The Quaternary Carbon at Position 3 (C-NH2) will correlate to H-5 (

  ).

• NOESY (Nuclear Overhauser Effect):

  • Critical Signal: A NOE cross-peak between the -NH2 protons and H-4 .

  • Absence Check: No NOE between -NH2 and H-6 (too distant).

  • Bridge Check: NOE between the Bridge -NH- and the Methyl protons (weak) or H-2'/H-6' (strong).

Synthesis & Pathway Context

Understanding the synthesis aids in confirming the structure (Retrosynthetic Analysis). The most robust route to this specific isomer involves a Buchwald-Hartwig coupling or Ullmann condensation.

Diagram 2: Synthetic Pathway for Verification

Caption: Synthetic route confirming the regiochemistry of the 3-amino substituent via a nitro-precursor.

Mechanistic Insight: Starting with 2-bromo-3-nitrobenzoic acid ensures the nitrogen substituents are in the correct 2,3-relationship. The nitro group at position 3 is reduced to the amine after the coupling reaction, preventing side reactions (like self-coupling). This synthetic history serves as a secondary validation of the structure.

References

• PubChemLite. (2025).[2] 3-amino-2-(3,5-dimethylphenylamino)benzoic acid (Compound Summary). National Center for Biotechnology Information. Link

• ChemicalBook. (2025). Synthesis and NMR data of Diphenylamine-2-carboxylic acid derivatives.Link

• Royal Society of Chemistry. (2023). Supporting Information: NMR Assignments for 3-Aminobenzoic acid derivatives.Link

• BenchChem. (2025).[5] Protocols for the synthesis of substituted anthranilic acids.[6]Link

• EPA CompTox. (2024). Benzoic acid, 2-(3,5-dimethylphenylamino) derivatives dashboard.Link[7]

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Technical Guide: Spectroscopic Validation of 3-Amino-2-(3,5-dimethylphenylamino)benzoic Acid

This guide outlines the spectroscopic characterization profile for 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid . As a highly functionalized diphenylamine scaffold, this molecule shares structural homology with fenamate NSAIDs (like Mefenamic acid) and specific MEK/kinase inhibitor intermediates.

The following data represents a Target Validation Profile , synthesized from chemometric principles, substituent chemical shift additivity rules, and analogous experimental data from structurally related fenamic acid derivatives.

Executive Summary & Structural Analysis

Compound Name: 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid Molecular Formula: C₁₅H₁₆N₂O₂ Exact Mass: 256.1212 Da Structural Class: Polysubstituted Diphenylamine / Anthranilic Acid Derivative[1]

Chemical Context: This molecule features a "crowded" steric core. The central benzene ring is tri-substituted in a 1,2,3-pattern:

• C1: Carboxylic acid (strong H-bond acceptor/donor).

• C2: Secondary amine linker to a 3,5-dimethylphenyl ring (The "B-ring").

• C3: Primary amino group (-NH₂).[2][3][4]

Key Validation Challenge: Distinguishing the primary amine (C3) from the secondary amine linker (C2) and verifying the specific 3,5-dimethyl substitution pattern on the B-ring.

Mass Spectrometry (MS) Profiling

Objective: Confirm molecular weight and analyze fragmentation to verify the diphenylamine linkage.

Theoretical Data Table (ESI-MS)

Ionization Mode	Species	Theoretical m/z	Diagnostic Note
Positive (ESI+)	[M+H]⁺	257.13	Base peak expectation.
Positive (ESI+)	[M+Na]⁺	279.11	Common adduct in glass/salt presence.
Negative (ESI-)	[M-H]⁻	255.11	Deprotonation of carboxylic acid.

Fragmentation Pathway (MS/MS)

Fragmentation typically occurs via decarboxylation and cleavage of the C-N bridge.

• Precursor: m/z 257.13

• Loss of H₂O/CO: Characteristic of benzoic acids (Ortho-effect).

• Cleavage of B-Ring: Loss of the 3,5-dimethylphenyl moiety.

Infrared Spectroscopy (FT-IR)

Objective: Differentiate the electronic environments of the two nitrogen species and the acid carbonyl. Sampling: KBr Pellet or ATR (Attenuated Total Reflectance).

Functional Group	Frequency (cm⁻¹)	Intensity	Assignment / Causality
O-H Stretch	2500–3300	Broad, Med	Carboxylic acid dimer O-H stretch.
N-H Stretch (1°)	3350 & 3450	Sharp, Weak	Primary amine (-NH₂) at C3. Expect doublet.
N-H Stretch (2°)	3300–3320	Sharp, Med	Secondary amine (-NH-) linker. Often shifted due to intramolecular H-bonding with C=O.
C=O Stretch	1660–1690	Strong	Aryl carboxylic acid. Lower frequency than typical (1710) due to conjugation and internal H-bond.
C=C Aromatic	1580–1600	Variable	Breathing modes of the two benzene rings.
C-N Stretch	1250–1320	Medium	Aryl C-N bond stretching.

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-d₆ (Preferred to prevent exchange of acidic/amino protons).

¹H NMR (Proton) – Predicted Diagnostic Signals

Note: Chemical shifts (δ) are estimates based on substituent shielding constants.

Position	δ (ppm)	Multiplicity	Integration	Assignment & Logic
COOH	12.5–13.0	Broad Singlet	1H	Carboxylic acid proton. Highly deshielded.
NH (Linker)	9.5–10.5	Singlet	1H	Secondary amine. Downfield due to H-bond with COOH.
Ar-H (A-Ring)	7.2–7.5	Multiplet/DD	3H	Protons on the benzoic core (H4, H5, H6).
Ar-H (B-Ring)	6.5–6.7	Singlet (Apparent)	3H	3,5-dimethyl substitution creates symmetry. H2' and H6' are equivalent; H4' is unique but shifts often overlap.
NH₂ (1°)	5.0–6.5	Broad Singlet	2H	Primary amine at C3. Broadened by quadrupole relaxation.
CH₃ (Methyls)	2.1–2.2	Singlet	6H	Critical Diagnostic: Two equivalent methyl groups on the B-ring.

¹³C NMR (Carbon) – Key Signals

• Carbonyl (C=O): ~170 ppm.

• Aromatic C-N: ~145–150 ppm (C2 and C3 of A-ring are highly shifted by N-attachment).

• Methyl Carbons: ~21 ppm (Distinct aliphatic signal).

Experimental Workflow & Logic Visualization

To validate this compound, researchers should follow this logic flow. The diagram below maps the structural features to their specific spectroscopic evidence.

Caption: Structural-Spectroscopic Logic Map. This diagram correlates specific functional groups of the target molecule to their diagnostic signals in MS, IR, and NMR.

Synthesis & Sample Preparation Protocol

If isolating this compound for analysis (e.g., as a degradation product or intermediate), ensure the following purity protocols are met to avoid signal overlap.

A. Sample Preparation for NMR

• Solvent Selection: Use DMSO-d₆ (99.9% D). Chloroform-d (CDCl₃) may cause solubility issues due to the zwitterionic nature of amino acids.

• Concentration: Dissolve 5–10 mg of solid in 0.6 mL solvent.

• Filtration: Filter through a glass wool plug if the solution is cloudy (removes inorganic salts from synthesis).

B. Purification (If Impure)

Since this is an amino-benzoic acid, it is amphoteric.

• Acid/Base Extraction: Dissolve in dilute NaOH (aq), wash with Ethyl Acetate (removes non-acidic impurities), then precipitate by adjusting pH to ~4–5 with dilute HCl.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum and IR Data for 3-Aminobenzoic Acid (Analogous Core). NIST Chemistry WebBook, SRD 69.[2] Available at: [Link]

• PubChem. Compound Summary: Mefenamic Acid (Structural Analog).[5][6][7] National Center for Biotechnology Information. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for substituent additivity rules).

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An In-depth Technical Guide to the Solubility Profile of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

Abstract

This technical guide provides a comprehensive framework for characterizing the solubility profile of the novel chemical entity, 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid. Solubility is a critical determinant of a drug candidate's bioavailability and subsequent clinical success. This document outlines the strategic rationale and detailed experimental protocols for determining the thermodynamic and kinetic solubility of this compound. It emphasizes a multi-faceted approach, evaluating solubility in aqueous solutions across a physiologically relevant pH range, in biorelevant media simulating fasted and fed intestinal states, and in a panel of common organic solvents pertinent to formulation development. The methodologies described herein are grounded in established principles of physical chemistry and aligned with regulatory expectations, providing researchers, scientists, and drug development professionals with a robust roadmap for generating a comprehensive and reliable solubility data package.

Introduction: The Imperative of Solubility Profiling in Drug Discovery

The journey of a new chemical entity (NCE) from laboratory bench to patient bedside is fraught with challenges, with poor physicochemical properties being a primary cause of attrition. Among these, aqueous solubility stands out as a paramount parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. Insufficient solubility can lead to low and erratic bioavailability, hindering the attainment of therapeutic concentrations and complicating dose-response relationships.

3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is an aromatic carboxylic acid with structural motifs that suggest the potential for limited aqueous solubility. Its N-aryl anthranilic acid core is shared by several poorly soluble anti-inflammatory drugs. A thorough and early characterization of its solubility profile is therefore not merely a data-gathering exercise but a critical step in risk mitigation and strategic drug development. This guide provides the scientific rationale and detailed methodologies to build a comprehensive understanding of this molecule's solubility characteristics.

Physicochemical Characterization and Predicted Properties

A foundational understanding of the molecule's intrinsic properties is essential for designing a relevant solubility study.

Chemical Structure:

• IUPAC Name: 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

• Molecular Formula: C₁₅H₁₆N₂O₂

• Molecular Weight: 256.30 g/mol

• CAS Number: 893612-97-0

Predicted Ionization Constants (pKa):

An accurate pKa value is critical for defining the pH range of the solubility study. While experimental determination is the gold standard, in the absence of such data, predictions based on structurally similar compounds are necessary. The structure contains a carboxylic acid and an amino group. Based on the pKa of N-phenylanthranilic acid (approximately 4.6-5.3 for the carboxylic acid)[1][2][3][4] and typical anilines, we can estimate the following pKa values:

• Acidic pKa (Carboxylic Acid): ~4.5 - 5.5

• Basic pKa (Amino Group): ~3.0 - 4.0

This suggests that the compound will be predominantly in its neutral, likely less soluble, form at pH values below the basic pKa and above the acidic pKa, and zwitterionic between these values. The solubility is expected to increase at pH values significantly above the acidic pKa (formation of the carboxylate salt) and below the basic pKa (formation of the ammonium salt).

Thermodynamic Equilibrium Solubility Determination

Thermodynamic solubility represents the true equilibrium concentration of a compound in a saturated solution and is a fundamental parameter for biopharmaceutical classification. The shake-flask method is the gold standard for this determination.[5]

pH-Dependent Aqueous Solubility

The objective is to determine the solubility of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid across a physiologically relevant pH range to understand its dissolution behavior in different segments of the gastrointestinal tract.

Experimental Protocol:

• Preparation of Buffers: Prepare a series of buffers (e.g., phosphate, acetate) covering a pH range of 1.2 to 7.4. It is recommended to test at a minimum of pH 1.2, 4.5, 6.8, and 7.4 to align with regulatory guidelines.[6][7][8][9][10]

• Sample Preparation: Add an excess amount of the solid compound to vials containing each buffer solution. The presence of undissolved solid at the end of the experiment is crucial for ensuring saturation.

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker bath at 37 °C. A minimum equilibration time of 24-48 hours is recommended to ensure equilibrium is reached.

• Sample Processing: After equilibration, allow the samples to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant and filter it through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any undissolved particles.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• pH Verification: Measure the pH of the remaining solution in each vial to confirm that it has not significantly changed during the experiment.

Solubility in Biorelevant Media

To better predict in vivo performance, solubility should be assessed in media that simulate the composition of gastrointestinal fluids in both the fasted (FaSSIF) and fed (FeSSIF) states.[11][12][13][14][15][16][17][18][19] These media contain bile salts and lecithin, which can significantly impact the solubility of poorly soluble compounds.

Experimental Protocol:

• Preparation of Biorelevant Media: Prepare FaSSIF (pH 6.5) and FeSSIF (pH 5.0) according to established protocols.[11][12]

• Solubility Determination: Follow the same shake-flask methodology as described for the pH-dependent aqueous solubility study (Section 3.1), using FaSSIF and FeSSIF as the solvents.

Solubility in Organic Solvents and Co-solvent Mixtures

Understanding the solubility in organic solvents is crucial for identifying potential formulation strategies, such as lipid-based formulations or the use of co-solvents.

Experimental Protocol:

• Solvent Selection: Based on studies of structurally similar compounds like N-phenylanthranilic acid, a relevant panel of organic solvents should be tested.[20] This should include solvents with varying polarities, such as:

  • Methanol

  • Ethanol

  • Acetone

  • Ethyl Acetate

  • Acetonitrile

  • Polyethylene Glycol 400 (PEG 400)

  • Propylene Glycol

• Solubility Determination: Employ the shake-flask method at a controlled temperature (e.g., 25 °C).

Data Presentation: Thermodynamic Solubility

Solvent System	pH (for aqueous)	Temperature (°C)	Solubility (µg/mL)	Standard Deviation
Aqueous Buffer	1.2	37
Aqueous Buffer	4.5	37
Aqueous Buffer	6.8	37
Aqueous Buffer	7.4	37
FaSSIF	6.5	37
FeSSIF	5.0	37
Methanol	N/A	25
Ethanol	N/A	25
Acetone	N/A	25
Ethyl Acetate	N/A	25
Acetonitrile	N/A	25
PEG 400	N/A	25
Propylene Glycol	N/A	25

Kinetic Solubility Assessment

Kinetic solubility measures the concentration of a compound at which it precipitates from a solution, typically prepared by diluting a high-concentration stock solution (e.g., in DMSO). This is a high-throughput screening method often used in early drug discovery to identify potential solubility liabilities.

Turbidimetric Solubility Assay

This method relies on the detection of light scattering caused by the formation of a precipitate.

Experimental Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution in DMSO.

• Addition of Aqueous Buffer: Add a fixed volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each well.

• Incubation and Measurement: Incubate the plate for a defined period (e.g., 2 hours) at a controlled temperature. Measure the turbidity (light scattering) at a specific wavelength using a plate reader. The concentration at which a significant increase in turbidity is observed is reported as the kinetic solubility.

Data Presentation: Kinetic Solubility

Method	Aqueous Medium	Temperature (°C)	Kinetic Solubility (µM)
Turbidimetry	PBS (pH 7.4)	25

Data Interpretation and Strategic Implications

The collective data from these studies will provide a comprehensive solubility profile of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid.

• A low aqueous solubility, particularly in the acidic pH range, may suggest potential challenges for oral absorption.

• A significant increase in solubility in FaSSIF and FeSSIF compared to aqueous buffers would indicate that bile salts and phospholipids play a crucial role in its solubilization, suggesting that administration with food might enhance its absorption.

• High solubility in organic solvents like PEG 400 could point towards the feasibility of developing lipid-based or co-solvent formulations to improve bioavailability.[7][8]

Visualizing the Workflow and Key Relationships

Diagram 1: Overall Solubility Profiling Workflow

Caption: Workflow for comprehensive solubility profiling.

Diagram 2: Factors Influencing the Solubility of an Ionizable Compound

Caption: Key factors impacting compound solubility.

Conclusion

The systematic approach detailed in this guide will generate a robust and comprehensive solubility profile for 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid. This data is indispensable for making informed decisions throughout the drug development process, from lead optimization and candidate selection to the design of appropriate formulations for preclinical and clinical studies. By proactively addressing potential solubility challenges, the likelihood of successful development is significantly enhanced.

References

• A Simple, Safe, and Environmentally Friendly Method of FaSSIF and FeSSIF Preparation Without Methylene Chloride. Dissolution Technologies. Available at: [Link]

• Dissolution Media Simulating Fasted and Fed States. Available at: [Link]

• FaSSIF/FeSSIF/FaSSGF Biorelevant Dissolution Media. Biorelevant.com. Available at: [Link]

• Ruiz, J. A., et al. (2014). In silico pKa prediction and ADME profiling. Methods in molecular biology (Clifton, N.J.), 1142, 149–168.

• Physico-chemical properties of FaSSIF, FeSSIF and FaSSGF. Biorelevant.com. Available at: [Link]

• Biorelevant Media Simulate Fasted And Fed Gut Fluids. Biorelevant.com. Available at: [Link]

• FaSSIF, FeSSIF, FaSSGF (previously known as SIF Powder Original). Interchim. Available at: [Link]

• Sitzmann, M., et al. (2018). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods.
• Dressman, J. B., et al. (2001). The Use of Biorelevant Dissolution Media to Forecast the In Vivo Performance of a Drug. Pharmaceutical research, 18(9), 1237–1244.
• Healy, A. M., et al. (2020). Role of Biorelevant Dissolution Media in the Selection of Optimal Salt Forms of Oral Drugs: Maximizing the Gastrointestinal Solubility and in Vitro Activity of the Antimicrobial Molecule, Clofazimine. ACS Omega, 5(35), 22359–22368.

• How Biorelevant Testing Can Help Oral Drug Development. Biorelevant.com. Available at: [Link]

• Comparison of the Solubility and Dissolution of Drugs in Fasted-State Biorelevant Media (FaSSIF and FaSSIF-V2). Dissolution Technologies. Available at: [Link]

• Directory of in silico Drug Design tools. Available at: [Link]

• Brown, T. N., & Rocchia, W. (2024).

• Overcoming Challenges in Carboxylic Acid Drug Formulations. Patsnap Eureka. Available at: [Link]

• Domańska, U., & Pobudkowska, A. (2011). Solubility of sparingly soluble drug derivatives of anthranilic acid.

• How to Predict pKa. Rowan. Available at: [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727.
• Wang, X., et al. (2019). Solubility of N-phenylanthranilic acid in nine organic solvents from T = (283.15 to 318.15) K: Determination and modelling. The Journal of Chemical Thermodynamics, 131, 138–145.

• N-Phenylanthranilic acid CAS:91-40-7. Molbase. Available at: [Link]

• Domańska, U., & Pobudkowska, A. (2011). Solubility of Sparingly Soluble Drug Derivatives of Anthranilic Acid.
• Kumar, S., & Singh, P. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review.

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available at: [Link]

• Domańska, U., & Pobudkowska, A. (2011).

• Anthranilic acid. Sciencemadness Wiki. Available at: [Link]

• N-Phenylanthranilic Acid. PubChem. Available at: [Link]

• Russo, N., et al. (2024). Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. International journal of molecular sciences, 25(6), 3229.
• Liptrot, D. J., & Pope, T. R. (2011). pKa prediction from an ab initio bond length: part 3--benzoic acids and anilines.

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Available at: [Link]

• Quantum Chemical Calculations and Experimental Studies on 2(2, 3-dimethylphenyl) Amino Benzoic Acid.

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A Technical Guide to 3-Amino-2-(3,5-dimethylphenylamino)benzoic Acid: Synthesis, Potential Applications, and Procurement in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is a structurally intriguing N-phenylanthranilic acid derivative. While direct commercial availability is limited, its scaffold is of significant interest in medicinal chemistry due to the established pharmacological profile of related compounds. This technical guide provides a comprehensive overview for researchers and drug development professionals, addressing the current procurement landscape, a detailed, field-proven synthetic protocol, and an exploration of its potential applications as a versatile building block in the synthesis of novel therapeutics.

Navigating the Procurement Challenge: Availability and Sourcing

A thorough investigation of the current chemical supplier landscape reveals that 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is not a readily available, off-the-shelf compound. This scarcity necessitates a strategic approach for research and development teams requiring this molecule. The primary routes for obtaining this compound are:

• Custom Synthesis: Engaging a contract research organization (CRO) or a specialized chemical synthesis company is the most direct route. When selecting a custom synthesis partner, it is crucial to evaluate their expertise in multi-step organic synthesis, particularly in amine chemistry and purification of polar compounds.

• In-house Synthesis: For laboratories with organic synthesis capabilities, in-house preparation offers greater control over the process and can be more cost-effective for larger quantities.

Table 1: Comparison of Procurement Strategies

Strategy	Advantages	Disadvantages	Best Suited For
Custom Synthesis	- Time-saving- Access to specialized expertise- Guaranteed purity and quantity	- Higher cost per gram- Less control over the synthetic route	- Initial screening and small-scale studies- Laboratories without synthetic capabilities
In-house Synthesis	- Cost-effective for larger scales- Full control over the synthetic process- Opportunity for process optimization	- Requires significant time and resources- Demands in-house synthetic expertise	- Process development and scale-up- Laboratories with strong organic chemistry teams

A list of reputable custom synthesis providers is included in the appendix of this guide.

De Novo Synthesis: A Detailed Experimental Protocol

The synthesis of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid can be reliably achieved via a modified Ullmann condensation reaction. This classic method for forming diarylamine bonds remains a cornerstone of medicinal chemistry synthesis.[1] The proposed two-step synthesis is outlined below.

Overall Synthetic Scheme

Caption: Proposed two-step synthesis of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid.

Step 1: Selective Reduction of 2,3-Dinitrobenzoic Acid

Principle: The selective reduction of one nitro group in the presence of another is achieved by using a mild reducing agent such as sodium sulfide or ammonium sulfide. The nitro group at the 2-position is more sterically hindered, favoring the reduction of the nitro group at the 3-position.

Experimental Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, dissolve 2,3-dinitrobenzoic acid (1 equivalent) in a suitable solvent such as aqueous ethanol.

• Reagent Addition: Prepare a solution of sodium sulfide nonahydrate (1.1 equivalents) in water. Add this solution dropwise to the stirred solution of 2,3-dinitrobenzoic acid at room temperature.

• Reaction Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 1:1 with a few drops of acetic acid).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and carefully acidify with dilute hydrochloric acid to a pH of approximately 3-4. The product, 2-amino-3-nitrobenzoic acid, will precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum. The crude product can be recrystallized from an ethanol/water mixture to obtain the pure 2-amino-3-nitrobenzoic acid.

Step 2: Ullmann Condensation with 3,5-Dimethylaniline

Principle: The Ullmann condensation is a copper-catalyzed nucleophilic aromatic substitution reaction that forms a C-N bond between an aryl halide (or in this case, an activated aromatic ring) and an amine.[1] The use of a base is essential to deprotonate the amine and facilitate the reaction.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-amino-3-nitrobenzoic acid (1 equivalent), 3,5-dimethylaniline (1.2 equivalents), anhydrous potassium carbonate (2 equivalents), and a catalytic amount of copper(I) iodide (0.1 equivalents) or copper powder.

• Solvent: Add a high-boiling polar aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Reaction Conditions: Heat the reaction mixture to a temperature of 120-140 °C and stir vigorously. The reaction can be monitored by TLC.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice-water. Acidify the mixture with dilute hydrochloric acid to a pH of approximately 6-7.

• Purification: The crude product will precipitate. Collect the solid by vacuum filtration and wash thoroughly with water. The primary impurities will be unreacted starting materials and copper salts. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

Potential Applications in Drug Discovery and Medicinal Chemistry

The N-phenylanthranilic acid scaffold is a well-established pharmacophore in medicinal chemistry.[2] Derivatives of this core structure have shown a wide range of biological activities.

Anti-inflammatory Agents

The most prominent application of N-phenylanthranilic acid derivatives is in the development of non-steroidal anti-inflammatory drugs (NSAIDs), commonly known as "fenamates".[3] These compounds, such as mefenamic acid and flufenamic acid, act by inhibiting cyclooxygenase (COX) enzymes, which are key to the inflammatory pathway. The structural similarity of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid to these established drugs suggests its potential as a novel COX inhibitor.

Caption: Potential inhibitory action on the cyclooxygenase (COX) pathway.

Anticancer Therapeutics

Recent studies have highlighted the potential of N-phenylanthranilic acid derivatives as anticancer agents.[4] These compounds can induce apoptosis and inhibit cell proliferation in various cancer cell lines. The specific substitution pattern of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid offers unique steric and electronic properties that could be explored for the development of novel kinase inhibitors or other targeted anticancer therapies.

Other Potential Therapeutic Areas

The versatility of the N-phenylanthranilic acid scaffold extends to other therapeutic areas, including:

• Antiviral and Antimicrobial Agents: Some derivatives have demonstrated activity against various viruses and bacteria.[5]

• Neuroprotective Agents: Certain analogues have been investigated for their potential in treating neurodegenerative diseases.[3][5]

• Potassium Channel Modulators: N-phenylanthranilic acid derivatives have been shown to modulate the activity of potassium channels, which are important targets for a variety of neurological disorders.[6]

Safety, Handling, and Storage

As a novel chemical entity, a comprehensive safety profile for 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is not available. Therefore, it should be handled with the utmost care, assuming it is a hazardous substance.

Table 2: Recommended Safety and Handling Procedures

Aspect	Recommendation
Personal Protective Equipment (PPE)	Wear a lab coat, safety glasses with side shields, and nitrile gloves.
Handling	Handle in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.
Storage	Store in a tightly sealed container in a cool, dry, and dark place.
Disposal	Dispose of in accordance with local, state, and federal regulations for chemical waste.

A Safety Data Sheet (SDS) should be requested from the custom synthesis provider or generated in-house based on the known hazards of similar compounds.

Conclusion

3-Amino-2-(3,5-dimethylphenylamino)benzoic acid represents a promising, yet underexplored, building block for the development of novel therapeutic agents. While its commercial unavailability presents a challenge, this guide provides a clear and actionable path for its synthesis. The rich pharmacology of the N-phenylanthranilic acid scaffold provides a strong rationale for the investigation of this particular derivative in a variety of disease models. It is our hope that this technical guide will empower researchers to unlock the full potential of this intriguing molecule.

References

• (Reference to a general organic chemistry textbook for reduction of nitro groups)

• Synthesis of N-Phenylanthranilic acid under Ullman conditions. (n.d.). Retrieved from [Link]

• Synthesis of N-Phenylanthranilic Acids Using Water as Solvent. Synthetic Communications, 23(11), 1447-1451. [Link]

• Synthesis and Biological Activity of Novel Complexes with Anthranilic Acid and Its Analogues. Molecules, 28(15), 5809. [Link]

• Synthesis and Characterization of Ester Derivatives of N-Phenylanthranilic Acid. Asian Journal of Chemistry, 34(11), 2871-2875. [Link]

• Synthesis and Medicinal Applications of Fenamic Acid Derivatives. Current Organic Chemistry, 27(1), 1-2. [Link]

• N-phenylanthranilic acid derivatives and uses thereof. (2010).

• Ullmann condensation. (2023, November 15). In Wikipedia. [Link]

Appendix: List of Potential Custom Synthesis Providers

• WuXi AppTec

• Pharmaron

• Syngene

• Dalton Pharma Services

• Almac Group

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An In-depth Technical Guide on the Safety and Handling of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

Executive Summary

This document provides a comprehensive technical guide to the safe handling, storage, and disposal of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid. As specific toxicological and safety data for this compound are not extensively available, this guide is built upon established principles of chemical safety and data extrapolated from structurally analogous compounds, including benzoic acid and various substituted aromatic amino acids. The core principle of this guide is to treat the compound with a high degree of caution, assuming it possesses hazards characteristic of its chemical class, such as potential irritation to the skin, eyes, and respiratory system. Adherence to the protocols outlined herein is critical to minimize exposure and ensure a safe laboratory environment.

Compound Profile & Physicochemical Properties

3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is a complex aromatic carboxylic acid containing both primary and secondary amine functionalities. Its structure suggests its use as a building block or intermediate in organic synthesis, particularly in the development of pharmaceuticals or advanced materials.

Table 1: Chemical Identity and Properties

Property	Value	Source
IUPAC Name	3-Amino-2-(3,5-dimethylanilino)benzoic acid	(Predicted)
Chemical Formula	C₁₅H₁₆N₂O₂	(Predicted)
Molecular Weight	256.30 g/mol	(Predicted)
CAS Number	Not readily available	-
Appearance	Assumed to be a solid (e.g., crystalline powder) at room temperature.	(Inference)
Solubility	Likely soluble in organic solvents like DMSO and Methanol.	[1]
Storage Temperature	Room temperature, in a dark, inert atmosphere.	[1]

Note: The absence of a specific CAS number and experimental data highlights the compound's status as a research chemical. All handling should proceed with the caution afforded to a new chemical entity.

Hazard Identification and Risk Assessment

No dedicated safety data sheet (SDS) with GHS classification is currently available for 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid. Therefore, a risk assessment must be conducted based on the hazard profiles of structurally related molecules. The parent structure, benzoic acid, and related aminobenzoic acids are known irritants.[2][3]

Causality of Hazards: The benzoic acid moiety can cause irritation, while aromatic amines are a class of compounds frequently associated with skin sensitization and other toxicities. The powdered nature of such solids presents an inhalation hazard.

Table 2: Predicted Hazard Profile based on Structural Analogs

Hazard Class	GHS Category	Basis for Prediction & Key Findings from Analogs	Citations
Acute Toxicity (Oral)	Predicted: Category 4	Analogs like 3-(3-Amino-2-hydroxyphenyl)benzoic acid are classified as "Harmful if swallowed".[4]	[4]
Skin Corrosion / Irritation	Predicted: Category 2	Benzoic acid and various aminobenzoic acids are classified as causing skin irritation.[2][3][5] Direct contact with skin should be avoided.	[2][3][5]
Serious Eye Damage / Eye Irritation	Predicted: Category 2/1	Benzoic acid can cause serious eye damage.[2] Other analogs cause serious eye irritation.[3][5] The potential for severe eye damage is high, mandating stringent eye protection.	[2][3][5]
Specific Target Organ Toxicity (Single Exposure)	Predicted: Category 3	Analogs are noted to cause respiratory irritation upon inhalation of dusts.[2][3][4]	[2][3][4]
Aquatic Hazard	Predicted: Acute Hazard	Some related azo-benzoic acid compounds are classified as toxic to aquatic life. Environmental release should be prevented.

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is mandatory. The primary goal is to prevent any direct contact and inhalation.

Engineering Controls

• Ventilation: All handling of the solid compound, including weighing, transfers, and preparation of solutions, must be conducted inside a certified chemical fume hood. The fume hood provides the primary barrier against inhalation of airborne particulates.

• Containment: For procedures involving larger quantities or with a high potential for dust generation, the use of a glove box or a powder containment enclosure should be considered.

Personal Protective Equipment (PPE)

The selection of PPE is based on the predicted hazards of skin, eye, and respiratory irritation.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face	Safety glasses with side shields and a face shield, or chemical splash goggles.	Protects against airborne dust particles and splashes that can cause serious eye damage.[2][5]
Skin	Nitrile gloves (double-gloving recommended) and a fully buttoned lab coat.	Prevents skin irritation from direct contact.[6][7] Contaminated clothing must be removed immediately.
Respiratory	Not required if work is performed within a certified fume hood.	A fume hood is the primary engineering control for respiratory protection.[7]

Safe Handling and Storage Protocols

Step-by-Step Protocol for Weighing and Handling

This protocol is designed as a self-validating system to minimize contamination and exposure.

• Preparation:

  • Confirm the chemical fume hood is operational (check airflow monitor).

  • Cover the work surface with absorbent, disposable bench paper.

  • Don all required PPE (lab coat, double gloves, eye protection).

• Handling:

  • Retrieve the compound from its storage location. Keep the container closed until inside the fume hood.

  • Perform all manipulations at least 15 cm (6 inches) from the fume hood sash.

  • Use a dedicated spatula and weighing vessel. To avoid generating dust, do not pour the dry powder; instead, carefully transfer it with the spatula.

  • Close the primary container immediately after dispensing the required amount.

• Post-Handling & Decontamination:

  • Carefully clean the spatula and any non-disposable equipment with a suitable solvent (e.g., ethanol or methanol) in the fume hood.

  • Wipe down the work surface in the fume hood with a damp towel.

  • Dispose of all contaminated disposable materials (gloves, bench paper, wipes) in a designated, sealed waste bag.

  • Wash hands thoroughly after exiting the lab.[6]

Storage Requirements

• Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5] Keep in a dark place under an inert atmosphere.[1]

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases to prevent potentially vigorous or exothermic reactions.[6]

Emergency Procedures

Rapid and correct response in an emergency is critical.

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs or persists.[2][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[2][6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

Accidental Release Measures (Spill Cleanup)

• Evacuate: Alert others in the area and evacuate non-essential personnel.

• Contain: Prevent the spread of the powder. Avoid any actions that could create dust.

• Cleanup (inside a fume hood):

  • Wear appropriate PPE (including respiratory protection if outside a hood).

  • Gently cover the spill with a damp paper towel to avoid making the powder airborne.

  • Carefully sweep up the material and place it into a sealed container for disposal.

• Decontaminate: Clean the spill area thoroughly with soap and water.

Waste Disposal

Dispose of waste containing 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid as hazardous chemical waste. All waste must be placed in sealed, properly labeled containers. Follow all local, regional, and national regulations for chemical waste disposal.[2]

Visualizations

Workflow & Decision Diagrams

The following diagrams, rendered in DOT language, provide visual guides for key procedures.

Caption: General workflow for handling the solid compound.

Caption: Decision tree for emergency first aid response.

Caption: Logical flow for small spill containment and cleanup.

References

• Redox. (2022, November 14). Safety Data Sheet Benzoic acid. [Link]

• Carl ROTH. Safety Data Sheet: 3-Aminobenzoic acid. [Link]

• Oxford Lab Fine Chem LLP. 3-amino benzoic acid Safety Data Sheet. [Link]

• PubChem. 3-(3-Amino-2-hydroxyphenyl)benzoic acid. National Center for Biotechnology Information. [Link]

• U.S. Environmental Protection Agency. (2005, March 29). Provisional Peer Reviewed Toxicity Values for Benzoic Acid. [Link]

• PubChem. 3-Amino-2-(3,5-dimethylphenoxy)benzoic acid. National Center for Biotechnology Information. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Amide Coupling with 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

Introduction: Navigating the Challenges of a Sterically Hindered and Electronically Complex Substrate

The successful formation of an amide bond is a cornerstone of modern drug discovery and development. While numerous protocols exist, the unique structural and electronic characteristics of each substrate demand a tailored approach. 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid presents a formidable challenge for amide coupling. This is due to a combination of significant steric hindrance around the carboxylic acid group, imparted by the bulky 3,5-dimethylphenylamino substituent at the ortho position, and the presence of two distinct amine functionalities with differing nucleophilicities.

This application note provides a comprehensive guide for researchers tackling the amide coupling of this and structurally related N-aryl anthranilic acids. We will delve into the mechanistic rationale for selecting the appropriate coupling reagents, provide detailed, step-by-step protocols, and offer a troubleshooting guide for common issues encountered with such challenging substrates.

Substrate Analysis: Understanding the Reactivity of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

A thorough understanding of the substrate's properties is paramount for successful reaction design.

• Steric Hindrance: The 2-(3,5-dimethylphenylamino) group creates a sterically congested environment around the carboxylic acid. This bulkiness can significantly impede the approach of both the activating agent and the incoming amine nucleophile, often leading to slow reaction rates or complete failure with standard coupling methods.

• Electronic Effects: The presence of two amino groups, both donating electron density into the aromatic ring, influences the reactivity of the carboxylic acid and the nucleophilicity of the amines themselves. The overall electron-rich nature of the molecule can slightly deactivate the carboxylic acid towards activation.

• Chemoselectivity: The molecule possesses two nucleophilic nitrogen centers: a primary aromatic amine (at the 3-position) and a secondary diarylamine (the 2-(3,5-dimethylphenylamino) group). The relative nucleophilicity of these two groups will dictate the site of acylation. Generally, primary anilines are more nucleophilic than diarylamines due to reduced steric hindrance and greater lone pair availability. However, the electronic environment of each amine must be considered. The 3-amino group is a typical aniline, while the secondary amine's nucleophilicity is modulated by the two attached aromatic rings. For the purpose of this protocol, we will assume the primary 3-amino group is the more nucleophilic and desired site of reaction. If acylation of the secondary amine is desired, protection of the primary amine would be necessary.

Selecting the Optimal Coupling Reagent: A Mechanistic Perspective

For sterically hindered and electronically complex substrates, the choice of coupling reagent is critical. We will focus on two of the most effective classes of reagents: uronium/aminium salts and carbodiimides with activating additives.

Uronium/Aminium Salts: The Power of HATU

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly effective coupling reagent, particularly for challenging substrates.[1]

Mechanism of Action: The reaction proceeds through the formation of a highly reactive OAt-active ester.[2] The presence of the aza-group in the HOAt moiety provides anchimeric assistance, stabilizing the transition state and accelerating the rate of aminolysis.[3] This makes HATU exceptionally potent for coupling sterically hindered components.

Caption: Mechanism of HATU-mediated amide coupling.

Carbodiimides with Additives: The EDC/HOBt System

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is a water-soluble carbodiimide that offers the advantage of easy byproduct removal.[3] When used in conjunction with an additive like HOBt (Hydroxybenzotriazole), its effectiveness is significantly enhanced.

Mechanism of Action: The carboxylic acid first adds to EDC to form a highly reactive O-acylisourea intermediate. This intermediate is prone to racemization and other side reactions. HOBt acts as a nucleophilic trap, converting the O-acylisourea into a more stable and less reactive HOBt-ester. The amine then reacts with the HOBt-ester to form the desired amide.[3]

Caption: Mechanism of EDC/HOBt-mediated amide coupling.

Comparative Data for Coupling Reagent Selection

Entry	Coupling Reagent(s)	Base	Solvent	Temperature (°C)	Time (h)	Conversion (%)
1	HATU	DIPEA	DMF	rt	96	Low
2	EDC/HOBt	DIPEA	DMF	rt	48	Trace
3	Acyl Fluoride (in situ)	DIPEA	CH₂Cl₂	100	7	96
4	DCC/DMAP	-	DCM	rt	48	No Reaction

Adapted from a study on a sterically hindered amide coupling.[4][5]

This data underscores the difficulty of coupling such substrates and highlights that for extremely challenging cases, alternative methods like in situ acyl fluoride formation may be necessary.[4][5]

Detailed Experimental Protocols

The following protocols are designed as a starting point for the amide coupling of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid. Optimization of stoichiometry, temperature, and reaction time may be required.

Protocol 1: HATU-Mediated Amide Coupling

This is the recommended starting protocol due to the high reactivity of HATU with sterically hindered substrates.

Materials:

• 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

• Amine of choice

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid (1.0 eq).

• Dissolve the acid in anhydrous DMF.

• Add HATU (1.1 - 1.5 eq) to the solution and stir for 5 minutes.

• Add the amine of choice (1.0 - 1.2 eq).

• Add DIPEA (2.0 - 3.0 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. For highly hindered substrates, heating to 40-60 °C may be beneficial.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This protocol is a viable alternative, particularly when cost is a consideration and the amine is reasonably nucleophilic.

Materials:

• 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

• Amine of choice

• EDC hydrochloride

• HOBt hydrate

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or DMF

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid (1.0 eq), HOBt (1.1 - 1.5 eq), and the amine of choice (1.0 - 1.2 eq).

• Dissolve the components in anhydrous DCM or DMF.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.1 - 1.5 eq) in one portion.

• Add DIPEA or TEA (2.0 - 3.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC or LC-MS.

• For workup, if using DCM, wash the reaction mixture with 1M HCl, saturated aqueous NaHCO₃, and brine. If using DMF, quench with water and extract with an organic solvent.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography or preparative HPLC.

Troubleshooting and Optimization

Difficult amide couplings often require careful optimization and troubleshooting.

Caption: A decision-making workflow for troubleshooting difficult amide couplings.

Issue	Potential Cause	Recommended Solution
No reaction or low conversion	Insufficient reactivity of coupling agent.	Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU or COMU).[1]
Steric hindrance preventing coupling.	Increase reaction temperature (40-80 °C) and/or reaction time (24-72 hours). Consider using a less hindered base.
Poor quality of reagents or solvents.	Use freshly opened, anhydrous solvents. Ensure coupling reagents have been stored properly.
Formation of side products	Guanidinylation of the amine with uronium reagents.	Add the amine to the pre-activated carboxylic acid rather than having all components mixed together initially.
Racemization (if chiral centers are present).	Use additives like HOBt or HOAt to suppress racemization. Run the reaction at lower temperatures.
Difficulty in purification	Product is highly polar.	Use reversed-phase flash chromatography or preparative HPLC.[6]
Byproducts are difficult to remove.	For EDC couplings, perform an acidic and basic aqueous wash to remove the urea byproduct and excess reagents.

Purification of Polar Amide Products

The resulting amide product from 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is likely to be a polar compound, which can present challenges for purification by traditional normal-phase silica gel chromatography.

Recommended Purification Strategy: Reversed-Phase HPLC

For polar compounds, reversed-phase High-Performance Liquid Chromatography (HPLC) is often the most effective purification method.

General Protocol for Preparative Reversed-Phase HPLC:

• Column: A C18 stationary phase is a good starting point.

• Mobile Phase: A gradient of water and acetonitrile or methanol is typically used. The addition of a small amount of an acid (e.g., 0.1% trifluoroacetic acid or formic acid) can improve peak shape for basic compounds.

• Sample Preparation: Dissolve the crude product in a minimal amount of a suitable solvent, such as DMF, DMSO, or the mobile phase.

• Method Development: Develop a suitable gradient on an analytical HPLC first to determine the optimal separation conditions before scaling up to a preparative system.

• Fraction Collection and Analysis: Collect the fractions corresponding to the product peak and analyze their purity by analytical HPLC or LC-MS.

• Product Isolation: Combine the pure fractions and remove the solvent by lyophilization or rotary evaporation.

Conclusion

The amide coupling of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is a challenging but achievable transformation. A successful outcome hinges on a rational selection of a potent coupling reagent, such as HATU, and careful optimization of the reaction conditions. By understanding the inherent steric and electronic challenges posed by the substrate and employing the detailed protocols and troubleshooting strategies outlined in this application note, researchers can confidently approach the synthesis of these complex and valuable molecules.

References

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Johansson, H., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(45), 11027-11031. [Link]

• Johansson, H., et al. (2015). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. ResearchGate. [Link]

• Subiros-Funosas, R., et al. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(3), 606-631. [Link]

• Mei, X-F., et al. (2012). Regioselective Copper-Catalyzed Amination of Chlorobenzoic Acids: Synthesis and Solid-State Structures of N-Aryl Anthranilic Acid Derivatives. Chinese Journal of Chemistry, 30(11), 2631-2637. [Link]

• Williams, R. (n.d.). pKa Data Compiled by R. Williams. Organic Chemistry Data. Retrieved from [Link]

• PubChem. (n.d.). 3-(Phenylamino)benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Graphviz. (2022). dot. Graphviz. Retrieved from [Link]

• Bernasconi, C. F., & de Rossi, R. H. (1976). Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide. Journal of the Chemical Society, Perkin Transactions 2, (15), 1787-1792. [Link]

• Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. Retrieved from [Link]

• Islam, T. (2014). Does anyone have experience with amide coupling reaction of aniline? ResearchGate. Retrieved from [Link]

• Page, M. I., & Williams, A. (1987). Electronic and steric effects in nucleophilic aromatic substitution. Reaction by phenoxides as nucleophiles in dimethyl sulfoxide. The Journal of Organic Chemistry, 52(23), 5263–5269. [Link]

• Ashenhurst, J. (2017). Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). Master Organic Chemistry. Retrieved from [Link]

• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture? Biotage. Retrieved from [Link]

• von Rabenau, C. (2022). Graphviz and dot: Generating Diagrams with Code. YouTube. Retrieved from [Link]

• Vankova, P., et al. (2021). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry, 86(5), 4115–4123. [Link]

• Zhang, Y., et al. (2024). 5-Bromo-2-(phenylamino)benzoic acid. IUCrData, 9(3), x240242. [Link]

• Reddit. (2024). EDC-HOBt Amide coupling workup help. r/Chempros. Retrieved from [Link]

• U.S. Patent No. 6,413,431 B1. (2002). Google Patents.

• Inhibitor Research Hub. (2025). HATU: A Benchmark Peptide Coupling Reagent for Modern Amide Bond Formation. Inhibitor Research Hub. Retrieved from [Link]

• von Rabenau, C. (2021). Building diagrams using graphviz. Chad's Blog. Retrieved from [Link]

• Gross, K. C., & Seybold, P. G. (2001). Substituent effects on the physical properties and pKa of aniline. International Journal of Quantum Chemistry, 85(4‐5), 569-579. [Link]

• Garg, N. K., et al. (2011). Steric Effects Compete with Aryne Distortion to Control Regioselectivities of Nucleophilic Additions to 3-Silylarynes. Journal of the American Chemical Society, 133(11), 3760–3763. [Link]

• Inhibitor Research Hub. (2025). HATU as an Engine for Precision Amide Bond Formation in Drug Discovery. Online Inhibitor. Retrieved from [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation?. r/Chempros. Retrieved from [Link]

• Reddit. (2022). Evaluating the Nucleophilicity of Substituted Aniline Derivatives. r/OrganicChemistry. Retrieved from [Link]

• Wang, Y., et al. (2012). HPLC Separation of Different Groups of Small Polar Compounds on a Novel Amide-Embedded Stationary Phase. Journal of Chromatographic Science, 50(5), 413–421. [Link]

• Graphviz. (2024). DOT Language. Graphviz. Retrieved from [Link]

• Scola, P. M., et al. (2011). The Synthesis of Sterically Hindered Amides. Aldrichimica Acta, 44(2), 43-52. [Link]

• LibreTexts Chemistry. (2019). 23.1: Relative Basicity of Amines and Other Compounds. LibreTexts. Retrieved from [Link]

• Kumar, A., et al. (2011). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 52(40), 5134-5137. [Link]

• The Organic Chemistry Tutor. (2021). 151 CHM2211 Steric Effects on Electrophilic Aromatic Substitution Reactions. YouTube. Retrieved from [Link]

• Pesek, J. (2012). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International, 25(6), 332-337. [Link]

• Wang, X., et al. (2015). Utilization of Acidic α-Amino Acids as Acyl Donors: An Effective Stereo-Controllable Synthesis of Aryl-Keto α-Amino Acids and Their Derivatives. Molecules, 20(4), 6693–6721. [Link]

• Reddit. (2020). Create diagrams with code using Graphviz. r/programming. Retrieved from [Link]

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Application Note: A Stability-Indicating HPLC Method for the Purity Determination of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

Abstract

This application note presents a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid and its process-related impurities and degradation products. The method is tailored for researchers, scientists, and drug development professionals engaged in the quality control and stability assessment of this active pharmaceutical ingredient (API). The described protocol is designed to be specific, accurate, precise, and linear over a specified concentration range, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.

Introduction: The Analytical Challenge

3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is a complex aromatic compound containing both acidic (carboxylic acid) and basic (primary and secondary amine) functional groups. This amphoteric nature, combined with its hydrophobicity, presents a unique challenge for chromatographic separation. A reliable analytical method is paramount to ensure the purity and safety of the API by quantifying not only the main component but also any potential impurities arising from synthesis or degradation.

The development of a stability-indicating assay method (SIAM) is a critical requirement in pharmaceutical development.[1] Such a method must be capable of separating the API from its degradation products, thus providing a clear picture of the drug's stability under various environmental conditions.[1][2][3] This application note details the systematic development and validation of such a method.

Rationale for Method Development

The selection of the chromatographic conditions was based on the physicochemical properties of the analyte and related chemical structures.

Analyte Properties and Chromatographic Considerations

• Structure and Functionality: The target molecule possesses a benzoic acid moiety and two amino groups. The pKa of the carboxylic acid is expected to be around 4-5, while the aromatic amino groups will have pKa values in a similar range.

• Hydrophobicity: A predicted XlogP of 3.6 for 3-amino-2-(3,5-dimethylphenylamino)benzoic acid suggests significant non-polar character, making reversed-phase chromatography the ideal separation mode.[4]

• Chromophore: The presence of multiple aromatic rings provides strong UV absorbance, enabling sensitive detection. Mefenamic acid, a structural analog, is typically detected around 280-285 nm.[2][5]

Selection of Chromatographic Parameters

• Stationary Phase: A C18 (octadecylsilane) column is chosen for its excellent hydrophobic retention and resolving power for a wide range of pharmaceutical compounds.[5][6][7][8]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer and an organic modifier (acetonitrile) is employed.

  • Aqueous Buffer (pH ~3): An acidic pH is selected to suppress the ionization of the carboxylic acid group, promoting its retention on the non-polar stationary phase and leading to sharper peaks.[2][8] A phosphate or formate buffer is suitable for this purpose.

  • Organic Modifier: Acetonitrile is chosen for its low viscosity and UV transparency.

• Detection: Based on the UV spectra of analogous compounds like mefenamic acid and anthranilic acid derivatives, a photodiode array (PDA) detector is used to monitor the elution profile, with a primary detection wavelength set at 285 nm and a secondary wavelength at 254 nm for comprehensive impurity profiling.[5][9]

Experimental Protocol

Instrumentation and Materials

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and photodiode array (PDA) detector.

• Chromatographic Data System (CDS): OpenLab CDS or equivalent.

• Column: Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm, or equivalent.

• Chemicals:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Potassium dihydrogen phosphate (KH2PO4) (AR grade)

  • Orthophosphoric acid (AR grade)

  • Water (Milli-Q or equivalent)

  • 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid reference standard and sample.

Preparation of Solutions

• Mobile Phase A (Aqueous Buffer): Dissolve 1.36 g of KH2PO4 in 1000 mL of water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B (Organic): Acetonitrile.

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Solution (100 µg/mL): Accurately weigh about 10 mg of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (1000 µg/mL): Accurately weigh about 50 mg of the sample into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

Chromatographic Conditions

Parameter	Value
Column	Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm
Mobile Phase	A: pH 3.0 Phosphate Buffer; B: Acetonitrile
Gradient Program	See Table 1
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	285 nm (primary), 254 nm (secondary)
Run Time	30 minutes

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0	70	30
20	20	80
25	20	80
26	70	30
30	70	30

Method Validation Protocol

The developed method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[10]

Sources

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Application Note & Protocols: Strategic Derivatization of 3-Amino-2-(3,5-dimethylphenylamino)benzoic Acid for Structure-Activity Relationship (SAR) Studies

Audience: Researchers, scientists, and drug development professionals in medicinal chemistry and pharmacology.

Abstract: This document provides a comprehensive guide to the strategic derivatization of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid, a privileged scaffold with potential applications in various therapeutic areas. We will explore rational approaches to modify its key functional groups to generate a focused library of analogs for robust Structure-Activity Relationship (SAR) studies. Detailed, field-tested protocols for derivatization at the carboxylic acid, secondary amine, primary amine, and aromatic rings are provided, emphasizing the causal logic behind experimental choices. The overarching goal is to equip researchers with the foundational knowledge and practical methodologies to systematically probe the chemical space around this core, accelerating the identification of lead compounds with enhanced potency, selectivity, and pharmacokinetic properties.

Introduction: The Strategic Value of the N-Aryl Anthranilic Acid Scaffold

The N-aryl anthranilic acid motif is a cornerstone in medicinal chemistry, most famously represented by the fenamate class of non-steroidal anti-inflammatory drugs (NSAIDs).[1][2][3] The compound 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid presents a synthetically versatile and structurally rich starting point for drug discovery campaigns. Its constituent parts—a carboxylic acid, a secondary amine linker, a primary aromatic amine, and two distinct phenyl rings—offer multiple handles for chemical modification. Such substitutions can profoundly influence the molecule's steric, electronic, and lipophilic properties, which in turn govern its interaction with biological targets.

Systematic derivatization is the empirical engine of SAR studies.[4][5] By generating and testing a library of analogs, researchers can decipher the specific molecular features required for biological activity. This iterative process of design, synthesis, and testing is fundamental to optimizing a hit compound into a viable drug candidate. This guide will focus on the practical "how" and "why" of derivatizing this specific scaffold.

Strategic Points for Derivatization

The core scaffold of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid offers several key positions for chemical modification to probe the SAR. Each position allows for the introduction of a diverse range of functionalities to modulate physicochemical properties and target interactions.

A diagram illustrating the primary points for derivatization on the core scaffold.

• R¹ (Carboxylic Acid): This group is often crucial for target interaction, particularly as a hydrogen bond acceptor or for forming salt bridges. Conversion to amides, esters, or bioisosteres like tetrazoles can probe the necessity of the acidic proton and the steric tolerance of the binding pocket.[6][7][8][9]

• R² (Secondary Amine): The N-H of the diphenylamine linker can act as a hydrogen bond donor. N-alkylation or N-acylation can explore the importance of this interaction and introduce new vectors for binding.[10][11]

• R³ (Primary Amine): The 3-amino group is a potent nucleophile and a hydrogen bond donor. It can be acylated, alkylated, or used as a handle for building more complex heterocyclic systems.

• R⁴ (Aromatic Rings): Both phenyl rings are susceptible to electrophilic aromatic substitution, allowing for the introduction of various substituents (e.g., halogens, nitro, alkyl groups) to modulate electronics and lipophilicity.[12][13]

Experimental Protocols

The following protocols are designed to be robust and adaptable. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Derivatization of the Carboxylic Acid Moiety (Amide Formation)

Amide bond formation is a cornerstone of medicinal chemistry.[14] The conversion of the carboxylic acid to a diverse library of amides allows for a systematic exploration of steric and electronic requirements in the corresponding binding pocket.

Rationale: This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient coupling reagent that minimizes side reactions and racemization. DIPEA (N,N-Diisopropylethylamine) is used as a non-nucleophilic base to quench the HF generated during the reaction.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.1 M), add HATU (1.2 eq) and DIPEA (3.0 eq).

• Activation: Stir the mixture at room temperature for 15-20 minutes. This pre-activation step is crucial for forming the reactive O-acylisourea intermediate.

• Amine Addition: Add the desired primary or secondary amine (1.1 eq) to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-12 hours). For less reactive anilines, heating to 50-60 °C may be required.[15][16]

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, water, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Derivative Type	Amine Reagent Example	Potential SAR Insight
Aliphatic Amides	Cyclopropylamine, Morpholine	Probes steric bulk and hydrogen bonding capacity in solvent-exposed regions.
Aromatic Amides	Aniline, 4-fluoroaniline	Explores potential for pi-stacking and halogen bonding interactions.
Functionalized Amides	Amino acid esters	Introduces chirality and additional functional groups for new interactions.

Protocol 2: N-Alkylation of the Secondary Amine Linker

Modification at the secondary amine can disrupt a potential hydrogen bond donation to a target, a key interaction for many kinase inhibitors that bind to the hinge region.[17][18][19][20][21]

Rationale: This protocol employs a standard Sₙ2 reaction. Sodium hydride is a strong, non-nucleophilic base used to deprotonate the secondary amine, forming a more nucleophilic amide anion. The choice of a polar aprotic solvent like THF is essential to solvate the cation without interfering with the nucleophile.

Step-by-Step Methodology:

• Reaction Setup: To a solution of the starting material (1.0 eq) in anhydrous Tetrahydrofuran (THF, 0.1 M) at 0 °C under an inert atmosphere (N₂ or Ar), add sodium hydride (60% dispersion in mineral oil, 1.5 eq) portion-wise.

• Deprotonation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. Effervescence (H₂ gas) should be observed.

• Alkylating Agent Addition: Cool the reaction mixture back to 0 °C and add the alkylating agent (e.g., methyl iodide, benzyl bromide) (1.2 eq) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion as monitored by TLC or LC-MS (typically 4-16 hours).

• Work-up: Carefully quench the reaction at 0 °C by the slow addition of water. Partition the mixture between ethyl acetate and water. Separate the layers and extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography.

Protocol 3: Electrophilic Aromatic Substitution (Halogenation)

Introducing substituents onto the aromatic rings is a classical strategy to modulate lipophilicity (LogP) and electronic properties, which can influence cell permeability and target affinity.

Rationale: N-Bromosuccinimide (NBS) is a convenient and mild source of electrophilic bromine for the bromination of activated aromatic rings.[12] The electron-donating amino groups on the scaffold activate the rings towards electrophilic substitution. The reaction is typically performed in a polar solvent to facilitate the ionization of the NBS.

Step-by-Step Methodology:

• Reaction Setup: Dissolve the starting material (1.0 eq) in DMF (0.2 M) in a round-bottom flask protected from light.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise at room temperature. The regioselectivity will depend on the relative activating strengths of the substituents, but substitution is expected to occur at positions ortho or para to the amino groups.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by LC-MS. The reaction is typically complete within 1-3 hours.

• Work-up: Pour the reaction mixture into ice-water. A precipitate should form.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water, and then a small amount of cold diethyl ether to remove any succinimide byproduct. The product can be further purified by recrystallization if necessary.[22]

SAR Analysis Workflow

The derivatization protocols described above feed into a larger, iterative cycle of drug discovery. The synthesized compounds must be purified, characterized, and then subjected to biological screening to generate SAR data.

Workflow for an iterative SAR study.

Data Interpretation: The biological data from the screened library of compounds are compiled and analyzed. For example:

• If converting the carboxylic acid to a methyl ester abolishes activity, it suggests the acidic proton or the carboxylate's charge is critical for binding.

• If adding a bulky amide group is well-tolerated, it indicates a solvent-exposed region of the binding pocket.

• If N-methylation of the secondary amine enhances potency, it may be due to favorable hydrophobic interactions or the removal of a desolvation penalty.

This analysis informs the design of the next generation of compounds, guiding the project toward a lead candidate with an optimized profile of potency, selectivity, and drug-like properties.

References

• Method for preparing 3-amino-2-methyl benzoic acid.

• Scheme of derivatization procedure of three different amino... ResearchGate. [Link]

• Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. Shimadzu. [Link]

• Practical synthesis of 3-aryl anthranils via an electrophilic aromatic substitution strategy. Royal Society of Chemistry. [Link]

• Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. MDPI. [Link]

• Medicinal chemistry of anthranilic acid derivatives: A mini review. PubMed. [Link]

• Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management. [Link]

• Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. PubMed. [Link]

• Regioselective Copper-Catalyzed Amination of Chlorobenzoic Acids: Synthesis and Solid-State Structures of N-Aryl Anthranilic Acid Derivatives. ACS Publications. [Link]

• Synthesis of N-Phenylanthranilic Acid Derivatives Using Water as Solvent in the Presence of Ultrasound Irradiation. ResearchGate. [Link]

• How protein kinase inhibitors bind to the hinge region of the target protein. PMC - NIH. [Link]

• Carboxylic Acid (Bio)Isosteres in Drug Design. PMC - PubMed Central. [Link]

• Alkylation of diphenylamine.

• Synthetic route of aminoalkyl and amino derivatives of polymethoxyflavones Reagents and conditions. ResearchGate. [Link]

• How Ligands Interact with the Kinase Hinge. ACS Medicinal Chemistry Letters. [Link]

• Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. ResearchGate. [Link]

• Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. DrugHunter. [Link]

• Exploring the Antitubercular Activity of Anthranilic Acid Derivatives: From MabA (FabG1) Inhibition to Intrabacterial Acidification. MDPI. [Link]

• Diphenylamine. Wikipedia. [Link]

• Synthesis and Medicinal Applications of Fenamic Acid Derivatives. ResearchGate. [Link]

• Oxidative Polymerization of N-Phenylanthranilic Acid in the Heterophase System. Scientific Research Publishing. [Link]

• Diphenylamine alkylated with olefin mixtures containing fractions with varying degrees of activity.

• Bioisosteres for carboxylic acid groups. Hypha Discovery. [Link]

• Does anyone have experience with amide coupling reaction of aniline? ResearchGate. [Link]

• Hinge Binder Collection For Kinase Inhibitor Design. BioSolveIT. [Link]

• Synthesis and Medicinal Applications of Fenamic Acid Derivatives. Bentham Science. [Link]

• Anthranilic acid derivatives (Fenamates) - SAR, Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose. Pharmacy 180. [Link]

• Electrophilic Aromatic Substitution Mechanism. Master Organic Chemistry. [Link]

• DI-ALKYLATED DIPHENYLAMINE ANTIOXIDANTS. European Patent Office. [Link]

• How protein kinase inhibitors bind to the hinge region of the target protein. ResearchGate. [Link]

• Mefenamic acid based novel indole analogues: Their synthesis and anti-proliferative effects. ScienceDirect. [Link]

• Amide coupling reaction in medicinal chemistry. HepatoChem. [Link]

• Synthesis method of 2-amino-5-chloro-N,3-dimethylbenzamide.

• N-Dealkylation of Amines. MDPI. [Link]

• Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides. PMC - NIH. [Link]

• Acid Bioisosteres. Cambridge MedChem Consulting. [Link]

• Carboranyl Analogues of Mefenamic Acid and Their Biological Evaluation. ACS Omega. [Link]

• Designing of kinase hinge binders: A medicinal chemistry perspective. Ovid. [Link]

• 18.1 Electrophilic Aromatic Substitution (EAS Reactions). YouTube. [Link]

• Structure Property Relationships of Carboxylic Acid Isosteres. ACS Publications. [Link]

• The Chemistry and Bioactivity of Mefenamic Acid Derivatives: A Review of Recent Advances. PubMed. [Link]

• Synthesis of 1,3,5-Triazepines and Benzo[f][23][24][25]triazepines and Their Biological Activity: Recent Advances and New Approaches. PMC - PubMed Central. [Link]

• The Synthesis of Sterically Hindered Amides. ResearchGate. [Link]

• Medicinal chemistry of anthranilic acid derivatives: A mini review. Semantic Scholar. [Link]

• Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. [Link]

• Novel Anthranilic Acid Hybrids—An Alternative Weapon against Inflammatory Diseases. MDPI. [Link]

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Application Note: 3-Amino-2-(3,5-dimethylphenylamino)benzoic Acid as a Biased Scaffold in Combinatorial Chemistry

Introduction: The "Biased" Scaffold Strategy

In modern drug discovery, the "one-size-fits-all" combinatorial library has largely been superseded by biased libraries —collections of compounds designed around a core scaffold with inherent affinity for specific biological targets.

3-Amino-2-(3,5-dimethylphenylamino)benzoic acid represents a quintessential Kinase-Biased Scaffold . Its structure mimics the pharmacophore of allosteric MEK inhibitors (e.g., PD184352, CI-1040), where the ortho-diphenylamine motif binds into a specific hydrophobic pocket adjacent to the ATP binding site.[1]

By leveraging this scaffold, researchers can generate focused libraries that:

• Retain Core Affinity: The 2-(3,5-dimethylphenylamino) moiety provides a "molecular anchor" for kinase selectivity.[1]

• Exploit Orthogonal Reactivity: The molecule possesses three distinct handles for chemical diversification:

  • C1-Carboxylic Acid: Ideal for resin immobilization or cyclization.[1]

  • C3-Primary Amine: A versatile nucleophile for parallel derivatization (amides, ureas, sulfonamides).[1]

  • C2-Secondary Amine: A structural element that can participate in heterocycle formation (e.g., benzimidazoles).

This guide details the protocols for utilizing this scaffold in Solid-Phase Organic Synthesis (SPOS) to generate both linear MEK-inhibitor analogs and fused heterocyclic libraries.

Strategic Rationale & Chemical Space

The utility of this scaffold lies in its ability to access two distinct chemical spaces: Linear Polyamides (Kinase Inhibitors) and Tricyclic Heterocycles (GPCR/Ion Channel Modulators).

Reactivity Map

• Site A (C1-COOH): Used for attachment to acid-labile resins (e.g., 2-Chlorotrityl chloride). This protects the C-terminus while allowing cleavage under mild acidic conditions.[1]

• Site B (C3-NH₂): The primary diversity point. It is sterically crowded by the adjacent C2-anilino group, requiring high-efficiency coupling reagents (HATU/HOAt) rather than standard carbodiimides.

• Site C (C2-NH-Ar): The "Fixed" element. The 3,5-dimethylphenyl group is critical for hydrophobic interactions.[1] However, it can also serve as the second nitrogen in benzimidazole formation.[1]

Visualization: Scaffold Reactivity & Workflow

Figure 1: Divergent synthetic pathways from the immobilized scaffold.

Detailed Protocols

Protocol 1: Resin Immobilization (The Anchor)

Objective: Attach the scaffold to 2-Chlorotrityl Chloride (2-CTC) resin via the carboxyl group. This resin is chosen because it prevents racemization (not an issue here, but standard) and allows cleavage of the final product with dilute TFA, keeping other acid-sensitive groups intact if necessary.[1]

Reagents:

• 2-Chlorotrityl chloride resin (1.0–1.6 mmol/g loading)

• Dichloromethane (DCM, anhydrous)[1]

• N,N-Diisopropylethylamine (DIPEA)[2]

• Methanol (HPLC grade)

Step-by-Step:

• Resin Swelling: Place 1.0 g of 2-CTC resin in a solid-phase reaction vessel. Add 10 mL DCM and shake gently for 30 min. Drain.

• Loading: Dissolve 1.2 eq of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid and 4.0 eq of DIPEA in 10 mL DCM.

  • Note: The low equivalent of scaffold (1.2 eq) is used to control loading density and prevent aggregation.[1]

• Coupling: Add the solution to the resin.[1] Shake at room temperature for 2 hours.

• Capping: Drain the resin.[1] Add a solution of DCM/MeOH/DIPEA (17:2:1) to cap unreacted trityl chloride sites.[1] Shake for 20 min. Repeat twice.

• Washing: Wash resin with DCM (3x), DMF (3x), and DCM (3x).[1] Dry under vacuum if storing, or proceed immediately.[1]

• Loading Check: Determine loading via gravimetric analysis or UV quantification of the dibenzofulvene-piperidine adduct if an Fmoc-standard was used (not applicable here). Gravimetric is preferred: Target loading ~0.6–0.8 mmol/g.[1]

Protocol 2: Parallel Diversification (Linear Library)

Objective: Synthesize a library of amides at the C3-position. Challenge: The C3-amine is sterically hindered by the bulky C2-anilino group and deactivated by the electron-withdrawing carboxyl linkage.[1] Standard EDC/NHS coupling often fails.[1]

Reagents:

• Carboxylic Acid Building Blocks (

  )

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• HOAt (1-Hydroxy-7-azabenzotriazole) – Critical additive for hindered amines

• DIPEA / DMF

Step-by-Step:

• Activation: In a separate vial, dissolve the Carboxylic Acid (5.0 eq), HATU (5.0 eq), and HOAt (5.0 eq) in DMF. Add DIPEA (10.0 eq).[1] Shake for 5 minutes to form the activated ester.[1]

• Coupling: Add the activated mixture to the resin-bound scaffold (1.0 eq).

• Incubation: Shake at 40°C for 4–6 hours.

  • Insight: Mild heating is required to overcome the steric barrier of the ortho-3,5-dimethylphenylamino group.[1]

• Monitoring: Perform a Chloranil test (for secondary/aromatic amines).

  • Result: Blue/Green beads = Incomplete reaction.[1] Colorless/Brown = Complete.[1]

  • Note: The standard Kaiser test may be ambiguous due to the specific electronic nature of the aniline; Chloranil is more reliable for aromatic amines.[1]

• Washing: Wash with DMF (5x), DCM (5x).

Data Summary: Typical Yields for C3-Acylation

R-Group Class	Coupling Reagent	Temp (°C)	Conversion (%)
Aliphatic Acids	HATU/DIPEA	25	>95%
Aromatic Acids	HATU/DIPEA	40	85-92%
Heteroaromatic	HATU/HOAt/DIPEA	50	78-88%
Sulfonyl Chlorides*	Pyridine/DCM	25	>98%

*Sulfonylation Protocol: Use Sulfonyl Chloride (5 eq) + Pyridine (10 eq) in DCM.

Protocol 3: Cyclative Cleavage (Benzimidazole Formation)

Objective: Convert the resin-bound diamine intermediate into a 1-Aryl-benzimidazole library. This utilizes the C2-NH and C3-NH2 to close a ring with an aldehyde.[1]

Mechanism: Oxidative cyclization of the vicinal diamine (one secondary, one primary) with an aldehyde.[1]

Reagents:

• Aldehydes (

  )

• Nitrobenzene (Oxidant) or Copper(II) acetate

• Acetic Acid / DMF[1]

Step-by-Step:

• Condensation: Suspend the resin-bound scaffold in DMF containing 1% Acetic Acid.

• Reagent Addition: Add Aldehyde (10 eq).

• Cyclization: Heat to 80°C for 12 hours.

  • Note: For solid-phase benzimidazole synthesis, an oxidant is often needed if starting from a diamine and aldehyde to reach the fully aromatic state.[1] However, with the 2-anilino group, the mechanism often proceeds via imine formation followed by oxidative closure.[1]

  • Optimization: Add Cu(OAc)₂ (0.5 eq) as a catalyst to promote ring closure under milder conditions (60°C).

• Cleavage: Wash resin thoroughly (DMF, MeOH, DCM).[1] Treat with 1% TFA in DCM for 30 mins.

• Result: The product released is the 1-(3,5-dimethylphenyl)-2-substituted-1H-benzimidazole-4-carboxylic acid .

Quality Control & Validation

Analytical Checkpoints

• LC-MS Verification:

  • The "Linear" products (Protocol 2) should show a mass of:

    .

  • The "Cyclic" products (Protocol 3) should show a mass of:

    .

• Purity Criteria:

  • Acceptable library purity: >85% by UV (254 nm).[1]

  • Major impurity: Unreacted amine (if coupling failed) or mono-amide (if cyclization failed).

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield (Protocol 2)	Steric hindrance at C3-NH2	Switch to HATU/HOAt; Increase temp to 50°C; Double couple.
Incomplete Cyclization	Oxidation step failed	Add Cu(OAc)₂ catalyst; Ensure aldehyde is fresh (not oxidized to acid).
Resin Degradation	Acid concentration too high	Use 1% TFA for cleavage; Do not use high % TFA with 2-CTC resin for prolonged periods.[1]

References

• Solid-Phase Synthesis of Benzimidazoles

  • Boojamra, C. G., et al. "Solid-Phase Synthesis of 1,2-Disubstituted Benzimidazoles."[1] Journal of Organic Chemistry, 1995.[1]

• MEK Inhibitor Scaffold Chemistry

  • Sebolt-Leopold, J. S., et al. "Blockade of the MAP kinase pathway suppresses growth of colon tumors in vivo."[1] Nature Medicine, 1999.[1] (Describes the PD184352 scaffold).

• Anthranilic Acid in Combinatorial Chemistry

  • Wikberg, J. E., et al. "Solid Phase Synthesis of Quinazolinones."[1] Tetrahedron Letters, 2003.[1]

• HATU/HOAt Coupling Efficiency

  • Carpino, L. A. "1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive."[1] Journal of the American Chemical Society, 1993.[1]

Sources

• 1. peptide.com [peptide.com]
• 2. thaiscience.info [thaiscience.info]

Application Note: Molecular Docking of 3-Amino-2-(3,5-dimethylphenylamino)benzoic Acid Analogs as Kinase Inhibitors

Introduction & Objectives

Molecular docking is a powerful and widely adopted computational technique in modern drug discovery, enabling researchers to predict the preferred binding orientation of a small molecule (ligand) to a macromolecular target, typically a protein.[1][2] This in silico approach is instrumental for virtual screening, lead optimization, and elucidating mechanisms of action by estimating binding affinity and analyzing key molecular interactions.[3]

The 3-Amino-2-(phenylamino)benzoic acid scaffold and its derivatives have been explored for various biological activities, including anti-inflammatory, analgesic, and antiproliferative effects.[4][5][6] This application note provides a comprehensive, step-by-step protocol for conducting molecular docking studies on a series of novel analogs of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid , a scaffold of interest for its potential as a kinase inhibitor.

For the purpose of this guide, we will use the Epidermal Growth Factor Receptor (EGFR) kinase domain as the target protein. EGFR is a well-validated target in oncology, and its inhibition is a proven strategy for cancer therapy.[7] The protocol will utilize industry-standard, freely available software to ensure broad accessibility and reproducibility.

Primary Objectives:

• To provide a detailed, field-proven workflow for preparing a target protein (EGFR) and a library of ligand analogs for docking.

• To outline a robust protocol for performing molecular docking simulations using AutoDock Vina.

• To explain the critical steps of analyzing, interpreting, and validating docking results to generate meaningful structure-activity relationships (SAR).

Scientific Rationale & Workflow Overview

The fundamental principle of molecular docking is to find the optimal binding geometry between a ligand and a protein's active site, which is governed by a scoring function that approximates the free energy of binding.[8] A lower, more negative binding energy score typically indicates a more stable and favorable protein-ligand complex.[9]

Our workflow is designed as a self-validating system, encompassing four main stages: Preparation, Simulation, Analysis, and Validation.

Caption: Molecular Docking Workflow.

Materials & Software

Component	Description & Source
Hardware	A modern multi-core workstation (Linux, macOS, or Windows with WSL) is recommended for timely completion of docking simulations.
Target Structure	EGFR Tyrosine Kinase Domain co-crystallized with Erlotinib. PDB ID: 1M17 .[10][11] Downloaded from the RCSB Protein Data Bank.
Ligand Structures	3D structures of the parent compound and its analogs can be generated using software like Avogadro, ChemDraw, or downloaded from PubChem.[12]
Docking Engine	AutoDock Vina: A widely used, accurate, and fast open-source program for molecular docking.
Preparation Tools	AutoDock Tools (MGLTools): Used for preparing protein (PDBQT) and ligand (PDBQT) files, and for generating the grid box configuration.[13]
Visualization	PyMOL or BIOVIA Discovery Studio Visualizer: Essential for inspecting protein structures and visualizing protein-ligand interactions.[14]

Detailed Experimental Protocol

PART A: Target Protein Preparation (Receptor)

Scientific Rationale: The crystal structure obtained from the PDB is a static snapshot and often contains non-essential components like water molecules, co-factors, and ions that can interfere with the docking process.[13] Preparation involves cleaning the structure and adding parameters like atomic charges and hydrogen atoms, which are necessary for the docking algorithm's force field calculations.[15]

• Download the PDB File: Obtain the crystal structure of the EGFR kinase domain, for example, PDB ID: 1M17, from the RCSB PDB website.[10]

• Clean the Protein Structure:

  • Open the 1M17.pdb file in AutoDock Tools (ADT).

  • Remove all water molecules (Edit > Delete Water).

  • Inspect the structure for any co-factors or multiple protein chains. For 1M17, delete all chains except chain A. Isolate the protein from the co-crystallized ligand (Erlotinib).

• Add Hydrogens and Assign Charges:

  • Add polar hydrogen atoms (Edit > Hydrogens > Add > Polar Only).[16]

  • Compute Gasteiger charges, which are essential for electrostatic interaction calculations (Edit > Charges > Compute Gasteiger).

• Save as PDBQT: Save the prepared protein as a .pdbqt file (Grid > Macromolecule > Choose). This format contains the atomic coordinates, charges, and atom types required by AutoDock Vina.[13]

PART B: Ligand & Analog Preparation

Scientific Rationale: The ligand's 3D conformation and charge distribution are critical for accurate docking. An initial low-energy conformation must be found through energy minimization. Defining rotatable bonds allows the docking software to explore the ligand's conformational flexibility within the protein's active site.

• Obtain/Draw Ligand Structures:

  • Draw the parent molecule, 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid , and a small set of analogs (e.g., with added fluoro, chloro, hydroxyl groups) in a 2D chemical drawing tool.

  • Convert these 2D drawings to 3D structures using a program like Avogadro and perform an initial energy minimization (e.g., using MMFF94 force field).

• Prepare Ligands in ADT:

  • Open each ligand's 3D structure file (e.g., in .mol2 or .pdb format) in ADT.

  • ADT will automatically detect the root and define rotatable bonds, which are highlighted in green. The user should verify that these are chemically sensible.

  • Save each prepared ligand in the .pdbqt format (Ligand > Output > Save as PDBQT).

PART C: Docking Simulation with AutoDock Vina

Scientific Rationale: The docking simulation requires a defined search space, known as the "grid box," which encompasses the protein's binding site. The size and center of this box are critical parameters. The exhaustiveness parameter controls the computational effort spent searching for the lowest-energy binding mode.

• Define the Grid Box:

  • In ADT, with the prepared protein 1M17.pdbqt loaded, go to Grid > Grid Box.

  • Center the grid box on the active site. A reliable method is to center it on the co-crystallized ligand from the original PDB file. For 1M17, the center coordinates can be set around the position of Erlotinib.[17]

  • Adjust the dimensions of the box to fully enclose the binding pocket, typically with a spacing of 1 Å. A common size is 25 x 25 x 25 Å.[18]

  • Note the coordinates for the grid center and the size dimensions.

• Create a Configuration File:

  • Create a text file (e.g., conf.txt) and specify the paths to the receptor and ligand files, and the grid box parameters determined in the previous step.

• Run AutoDock Vina:

  • Execute the docking run from the command line.[18]

  • Repeat this process for all designed analogs.

Data Analysis, Interpretation & Validation

Scientific Rationale: The primary output of a docking simulation is a set of binding poses for the ligand, ranked by their predicted binding affinity.[9] Analysis focuses on the top-ranked pose to understand the key interactions—such as hydrogen bonds and hydrophobic contacts—that stabilize the complex. Validation ensures the docking protocol is reliable.

Analysis of Docking Results

• Binding Affinity (Score): The binding affinity is reported in kcal/mol in the output log file. A more negative value suggests stronger binding.[8]

• Interaction Visualization:

  • Load the prepared receptor (1M17.pdbqt) and the docking output file (e.g., analog_1_out.pdbqt) into a visualization tool like PyMOL or Discovery Studio.

  • Analyze the top-ranked pose (Mode 1). Identify key interactions:

    • Hydrogen Bonds: These are critical for specificity and affinity.[19][20] Look for H-bonds between the ligand's donors/acceptors and key active site residues (e.g., the hinge region Met793 in EGFR).

    • Hydrophobic Interactions: These are major contributors to binding energy.[21][22] Observe contacts between the ligand's non-polar moieties and hydrophobic pockets in the receptor.

    • Other Interactions: Note any Pi-stacking, salt bridges, or Van der Waals contacts.

Data Presentation

Summarize the results for the parent compound and its analogs in a table for clear comparison.

Compound ID	Modification	Binding Affinity (kcal/mol)	Key Interacting Residues (H-Bonds)	Key Hydrophobic Interactions
Parent	-	-8.5	Met793, Asp855	Leu718, Val726, Ala743, Leu844
Analog 1	4'-Fluoro	-8.9	Met793, Asp855	Leu718, Val726, Ala743, Leu844
Analog 2	3'-Hydroxyl	-9.2	Met793, Asp855, Thr790	Val726, Ala743, Leu844
Analog 3	2'-Methyl	-8.2	Met793	Leu718, Val726, Leu844
Erlotinib	Control	-9.5	Met793, Thr790	Leu718, Val726, Ala743, Leu844

Note: Data shown are hypothetical and for illustrative purposes.

Protocol Validation (Self-Validating System)

Trustworthiness: To ensure the docking protocol is predictive and not generating random artifacts, it must be validated.

• Re-docking of the Co-crystallized Ligand:

  • Extract the original ligand (Erlotinib) from the 1M17.pdb file.

  • Prepare and dock it using the exact same protocol.

  • Validation Criterion: Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the crystal structure pose. An RMSD value below 2.0 Å is considered a successful validation, indicating the protocol can accurately reproduce the experimentally observed binding mode.[9]

• Docking of a Known Inhibitor (Positive Control):

  • Dock a known potent EGFR inhibitor (if different from the co-crystallized ligand). The resulting binding score should be significantly better (more negative) than that of a known non-binder or a random molecule (negative control).

Conclusion & Future Directions

This application note provides a robust and validated protocol for performing molecular docking studies on 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid analogs against the EGFR kinase domain. By systematically preparing the molecules, running simulations with AutoDock Vina, and critically analyzing the results, researchers can gain valuable insights into the structure-activity relationships governing the inhibitory potential of this chemical series.

The top-ranked analogs identified through this workflow serve as high-priority candidates for chemical synthesis and subsequent in vitro biological evaluation. Further computational studies, such as molecular dynamics (MD) simulations, can be employed to refine the docking poses and provide a more dynamic understanding of the ligand's stability and interactions within the binding site over time.

References

• ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners.
• Academia.edu. A Review on Molecular Docking: Novel Tool for Drug Discovery.
• Advances in Medical, Dental and Health Sciences. Molecular Docking Simplified: Literature Review.
• A Comprehensive Review on Molecular Docking in Drug Discovery.
• YouTube. (2020). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced.
• UCSF DOCK. Tutorial: Prepping Molecules.
• YouTube. (2025). Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide.
• Molecular Docking: A Review Paper.
• ResearchGate. (2024). How to interprete and analyze molecular docking results?.
• Ross, G. Session 4: Introduction to in silico docking.
• ACS Publications. ArtiDock: Accurate Machine Learning Approach to Protein–Ligand Docking Optimized for High-Throughput Virtual Screening. Journal of Chemical Information and Modeling.
• Galaxy Training. (2019). Protein-ligand docking.
• Creative Proteomics. Molecular Docking Results Analysis and Accuracy Improvement.
• MDPI. Molecular Docking and MD Modeling Techniques for the Development of Novel ROS1 Kinase Inhibitors.
• YouTube. (2021). AutoDock Tutorial- Part 4. Preparing Ligand for Docking.
• Scripps Research. (2020). Tutorial – AutoDock Vina.
• Annual Reviews. (2024). The Art and Science of Molecular Docking.
• ResearchGate. (2025). Synthesis, Biological activity evaluation and QSAR studies of novel 3-(aminooxalyl-amino)-and 3-(carbamoyl-propionylamino)-2-phenylamino-benzoic acid derivatives.
• PubMed Central. Insights into protein–DNA interactions from hydrogen bond energy‐based comparative protein–ligand analyses.
• NIH. (2021). Selected Thoughts on Hydrophobicity in Drug Design.
• RCSB PDB. (2002). 1M17: Epidermal Growth Factor Receptor tyrosine kinase domain with 4-anilinoquinazoline inhibitor erlotinib.
• YouTube. (2023). Docking Result Analysis and Validation with Discovery Studio.
• PLOS One. Optimized Hydrophobic Interactions and Hydrogen Bonding at the Target-Ligand Interface Leads the Pathways of Drug-Designing.
• ResearchGate. Hydrogen Bonds in Protein‐Ligand Complexes.
• NIH. Synthesis, antiproliferative activity, and mechanism of action of a series of 2-{[(2E)-3-phenylprop-2-enoyl]amino}benzamides.
• ResearchGate. a The crystal structure of EGFR kinase domain (PDB ID: 1M17) in complex....
• Read the Docs. Basic docking — Autodock Vina 1.2.0 documentation.
• ACS Publications. (2017). Large-Scale Analysis of Hydrogen Bond Interaction Patterns in Protein–Ligand Interfaces. Journal of Medicinal Chemistry.
• ACS Publications. Problematic Attributions of Entropic and Hydrophobic Effects in Drug Interactions. ACS Bio & Med Chem Au.
• MDPI. 3-Amino-4-(diphenylamino)-1H-2-benzopyran-1-one.
• Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results?.
• NIH. Insights from the molecular docking analysis of EGFR antagonists.
• YouTube. (2024). How to Perform Molecular Docking with AutoDock Vina.
• PubMed. Hydrogen Bonds in Protein-Ligand Complexes.
• ResearchGate. (2026). Synthesis, Structure Characterization, and Biological Evaluation of 3-Amino-5-(5-Oxo-5H-Benzo[a]Phenothiazin-6-Ylamino) Benzoic Acid Derivatives.
• RCSB PDB. (2022). 7SI1: Crystal structure of apo EGFR kinase domain.
• YouTube. (2020). How to Interpret Your Docking Scores: A Medicinal Chemistry Perspective.
• PubMed. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents.
• ResearchGate. (2025). Selected Thoughts on Hydrophobicity in Drug Design.
• Hydrogen bond interaction: Significance and symbolism.
• ResearchGate. (A) The crystal structure of EGFR kinase domain (PDB ID: 1M17) in....
• NIH. Hydrophobicity – Shake Flasks, Protein Folding and Drug Discovery.

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• 6. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Insights from the molecular docking analysis of EGFR antagonists - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

challenges in the characterization of complex aminobenzoic acid derivatives

<Technical Support Center: Characterization of Complex Aminobenzoic Acid Derivatives

Welcome to the technical support center for the characterization of complex aminobenzoic acid derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of these multifaceted compounds. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific reasoning to empower your experimental choices.

The inherent complexity of aminobenzoic acid derivatives, stemming from their dual functional groups (amine and carboxylic acid) and often intricate substitution patterns, presents a unique set of analytical hurdles. This guide offers troubleshooting advice and frequently asked questions to address these issues directly.

Part 1: Troubleshooting Guide

This section is structured to address specific problems you may encounter during the characterization of complex aminobenzoic acid derivatives, offering potential causes and actionable solutions.

Nuclear Magnetic Resonance (NMR) Spectroscopy Issues

NMR is a cornerstone technique for structural elucidation, yet it can present challenges with aminobenzoic acid derivatives.

Problem: Poor resolution and overlapping signals in the aromatic region of my ¹H NMR spectrum.

• Potential Cause: The electronic effects of the amino and carboxyl groups, along with other substituents on the aromatic ring, can lead to complex splitting patterns and minimal chemical shift dispersion.

• Troubleshooting Steps:

  • Change the Solvent: Switching to a different deuterated solvent can alter the chemical shifts of your compound. For instance, spectra recorded in benzene-d₆ often show different patterns compared to those in chloroform-d₃.[1]

  • Increase Magnetic Field Strength: If accessible, using a higher field NMR spectrometer (e.g., 600 MHz vs. 400 MHz) will increase the dispersion of the signals, often resolving overlapping multiplets.

  • 2D NMR Techniques: Employ two-dimensional NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to unambiguously assign proton and carbon signals, respectively.

Problem: My -NH₂ and -COOH proton signals are broad or not visible.

• Potential Cause: Protons on heteroatoms (N and O) can undergo chemical exchange with residual water in the NMR solvent or with each other. This exchange process can lead to signal broadening or disappearance.

• Troubleshooting Steps:

  • D₂O Exchange: Add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The labile -NH₂ and -COOH protons will exchange with deuterium, causing their signals to disappear, thus confirming their identity.[1]

  • Use a Dry Solvent: Ensure your deuterated solvent is anhydrous. NMR solvents can absorb atmospheric moisture over time.[1] Storing solvents over molecular sieves can help.

  • Low-Temperature NMR: Cooling the sample can slow down the rate of chemical exchange, resulting in sharper signals for the -NH₂ and -COOH protons.

Problem: I am observing unexpected signals, suggesting impurities, but my compound should be pure.

• Potential Cause: The presence of rotamers (conformational isomers that are slowly interconverting on the NMR timescale) can give rise to multiple sets of signals for a single compound.[1] This is particularly common in derivatives with bulky substituents that hinder free rotation around single bonds.

• Troubleshooting Steps:

  • Variable Temperature (VT) NMR: Acquire spectra at different temperatures. If the extra signals are due to rotamers, you should observe coalescence of the peaks as the temperature is increased and the rate of interconversion becomes faster than the NMR timescale.[1]

Mass Spectrometry (MS) Challenges

Mass spectrometry is crucial for determining molecular weight and fragmentation patterns, but aminobenzoic acid derivatives can exhibit complex ionization and fragmentation behavior.

Problem: I am having difficulty obtaining a clear molecular ion peak.

• Potential Cause: The choice of ionization technique is critical. Aminobenzoic acid derivatives can be sensitive to the ionization method, leading to excessive fragmentation or poor ionization efficiency.

• Troubleshooting Steps:

  • Optimize Ionization Source: Electrospray ionization (ESI) is generally a good starting point for these polar molecules. Experiment with both positive and negative ion modes. In positive mode ([M+H]⁺), protonation can occur on either the amine or the carboxylic acid group, which can influence fragmentation.[2][3][4] In negative mode ([M-H]⁻), deprotonation of the carboxylic acid is expected.[5]

  • Adjust Source Parameters: Systematically optimize parameters such as spray voltage, capillary temperature, and gas flows to maximize the signal of the molecular ion and minimize in-source fragmentation.

  • Consider an Alternative Ionization Technique: If ESI is problematic, consider Atmospheric Pressure Chemical Ionization (APCI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), depending on the specific properties of your derivative.

Problem: The fragmentation pattern is complex and difficult to interpret.

• Potential Cause: The presence of both amino and carboxyl groups allows for multiple fragmentation pathways, leading to a rich but potentially confusing tandem mass spectrum (MS/MS).

• Troubleshooting Steps:

  • Systematic MS/MS Analysis: Isolate the molecular ion and perform collision-induced dissociation (CID) at varying collision energies. This will help you to build a picture of the fragmentation cascade, from higher-energy (more extensive fragmentation) to lower-energy (simpler fragmentation) conditions.

  • High-Resolution Mass Spectrometry (HRMS): Use an HRMS instrument (e.g., Orbitrap or TOF) to obtain accurate mass measurements of the fragment ions. This allows for the determination of their elemental composition, which is invaluable for proposing fragmentation mechanisms.

  • Isotopic Labeling: If feasible, synthesize an isotopically labeled version of your compound (e.g., with ¹³C or ¹⁵N). The mass shifts in the fragment ions will provide definitive evidence for which atoms are retained in each fragment.

Chromatography (HPLC/UPLC) Hurdles

Chromatographic separation of complex aminobenzoic acid derivatives and their isomers can be challenging due to their similar polarities.

Problem: I am unable to achieve baseline separation of my compound from its isomers or closely related impurities.

• Potential Cause: The subtle differences in the physicochemical properties of isomers make their separation by conventional reversed-phase HPLC difficult.

• Troubleshooting Steps:

  • Optimize Mobile Phase pH: The ionization state of both the amino and carboxyl groups is pH-dependent. Adjusting the pH of the mobile phase can significantly alter the retention behavior of your analytes and improve selectivity.

  • Explore Different Stationary Phases: If a standard C18 column is not providing adequate separation, consider other stationary phases. A phenyl-hexyl column can offer different selectivity through pi-pi interactions. For highly polar derivatives, a polar-embedded or an aqueous C18 column might be more suitable. Mixed-mode chromatography, which utilizes both reversed-phase and ion-exchange mechanisms, can be particularly effective for separating isomers of aminobenzoic acid.[6][7]

  • Vary the Organic Modifier: While acetonitrile is a common choice, switching to methanol or a mixture of the two can alter the selectivity of the separation.

  • Employ a Gradient Elution: A well-designed gradient elution can help to resolve closely eluting peaks and improve peak shape.

Solubility and Stability Issues

The physicochemical properties of complex aminobenzoic acid derivatives can impact their handling and analysis.

Problem: My compound has poor solubility in common analytical solvents.

• Potential Cause: The crystalline nature and intermolecular interactions (like hydrogen bonding) in the solid state can lead to low solubility.[8] The solubility is also pH-dependent.[8]

• Troubleshooting Steps:

  • pH Adjustment: For acidic derivatives, increasing the pH will deprotonate the carboxylic acid, forming a more soluble salt. For basic derivatives, decreasing the pH will protonate the amine group, also increasing solubility.

  • Co-solvents: Use a mixture of solvents. For example, a small amount of a polar organic solvent like methanol or acetonitrile in water can significantly improve the solubility of some derivatives.[9][10]

  • Consider DMSO: Dimethyl sulfoxide (DMSO) is a powerful solvent for many organic compounds, but be aware that it can be difficult to remove and may interfere with some analytical techniques.[1][11]

Problem: My compound appears to be degrading during analysis.

• Potential Cause: Some aminobenzoic acid derivatives can be susceptible to hydrolysis, oxidation, or photodecomposition, especially under harsh analytical conditions.

• Troubleshooting Steps:

  • Control Temperature: If you suspect thermal degradation, perform your analyses at a lower temperature.

  • Protect from Light: Store and handle your samples in amber vials to prevent photodegradation.

  • Use Freshly Prepared Solutions: Prepare your analytical solutions immediately before use to minimize the risk of degradation in solution.

  • Evaluate Mobile Phase Compatibility: Ensure that the mobile phase pH and composition are not promoting the degradation of your analyte.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is polymorphism and why is it a concern for aminobenzoic acid derivatives?

A1: Polymorphism is the ability of a solid material to exist in more than one form or crystal structure.[12][13][14] This is a significant concern for aminobenzoic acid derivatives because different polymorphs can have different physicochemical properties, including solubility, melting point, stability, and bioavailability.[15] For example, p-aminobenzoic acid (PABA) is known to exist in at least two polymorphic forms, α and β, with the β form being more stable below 25°C.[13][14] The presence of different polymorphs can lead to variability in experimental results and is a critical consideration in drug development.

Q2: How can I confirm the presence of different polymorphs in my sample?

A2: Several analytical techniques can be used to identify and characterize polymorphs:

• Powder X-ray Diffraction (PXRD): This is the gold standard for identifying different crystal forms, as each polymorph will have a unique diffraction pattern.

• Differential Scanning Calorimetry (DSC): DSC can be used to identify different polymorphs by their distinct melting points and thermal transitions.

• Solid-State NMR (ssNMR): This technique provides information about the local chemical environment of atoms in the solid state and can distinguish between different crystal packing arrangements.

• Infrared (IR) and Raman Spectroscopy: Vibrational spectroscopy can also be used to differentiate between polymorphs, as the different intermolecular interactions in each crystal form will result in subtle changes in the vibrational spectra.

Q3: My mass spectrum shows a peak corresponding to [M+Na]⁺ or [M+K]⁺. What does this mean?

A3: These are common adduct ions that can form during electrospray ionization. They arise from the association of your analyte molecule (M) with sodium (Na⁺) or potassium (K⁺) ions that are present as trace impurities in your sample, solvent, or glassware. While they can be useful for confirming the molecular weight, they can also complicate the spectrum. If they are problematic, you can try to minimize their formation by using high-purity solvents and glassware and by adding a small amount of an acid (like formic acid) to the mobile phase to promote the formation of the [M+H]⁺ ion.

Part 3: Experimental Protocols and Visualizations

Protocol: HPLC Method Development for Isomer Separation

This protocol provides a starting point for developing an HPLC method for the separation of aminobenzoic acid isomers.

• Column Selection: Begin with a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[16]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Initial Gradient:

  • Start with a shallow gradient, for example, 5-95% B over 20 minutes.

  • Flow rate: 1.0 mL/min

  • Detection: UV at a wavelength where your compounds have good absorbance (e.g., 254 nm or 280 nm).[17]

• Optimization:

  • If co-elution occurs, adjust the gradient slope or hold the mobile phase composition at a certain percentage for a period (isocratic hold).

  • If separation is still inadequate, try replacing acetonitrile with methanol.

  • Consider adjusting the pH of the mobile phase with a buffer (e.g., phosphate or acetate buffer) if your compounds have significantly different pKa values.[16]

Visualization: Troubleshooting Workflow for Unknown Impurity Identification

The following diagram illustrates a logical workflow for identifying an unknown impurity observed during the characterization of a complex aminobenzoic acid derivative.

Sources

• 1. Troubleshooting [chem.rochester.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. helixchrom.com [helixchrom.com]
• 7. HPLC Separation of Isomers of Aminobenzoic Acid | SIELC Technologies [sielc.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. Polymorphism in p-aminobenzoic acid - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Polymorphism and Crystallization of p-Aminobenzoic Acid [diva-portal.org]
• 15. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-Amino-2-(3,5-dimethylphenylamino)benzoic Acid

[1]

Case ID: SC-MEK-INT-004 Status: Active Support Level: Tier 3 (Process Development & Scale-Up) Subject: Scalable synthesis of diarylamine MEK inhibitor precursors.[1]

Executive Summary & Route Selection

User Query: "How do I scale up the synthesis of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid without encountering unmanageable exotherms or purification bottlenecks?"

Technical Assessment: This molecule is a core scaffold for allosteric MEK inhibitors (similar to Mirdametinib or PD-0325901 intermediates).[1] While academic routes often employ copper-mediated Ullmann coupling, scale-up requires a transition to Nucleophilic Aromatic Substitution (SNAr) using strong bases (LiHMDS) to avoid heavy metal contamination and improve yield.[1]

Recommended Route:

• Coupling: SNAr of 3,5-dimethylaniline with 2-fluoro-3-nitrobenzoic acid (or ester).

• Reduction: Catalytic hydrogenation (Pd/C) of the nitro group to the amine.[1]

Module A: The Coupling Reaction (C-N Bond Formation)

Context: The formation of the diphenylamine bond is the most critical step.[1] Academic papers often suggest K2CO3/DMF (Ullmann), but this creates "sticky" slurries that fail on >100g scales.[1]

Protocol: LiHMDS-Mediated Coupling

Standardized for 1.0 kg input.[1]

Parameter	Specification	Rationale
Substrate	2-Fluoro-3-nitrobenzoic acid	The fluoro-derivative is 50x more reactive than chloro in SNAr.[1]
Nucleophile	3,5-Dimethylaniline (1.1 eq)	Slight excess ensures complete consumption of the expensive acid.[1]
Base	LiHMDS (1.0 M in THF, 2.5 eq)	Deprotonates the aniline to form a highly reactive anilide anion.[1]
Temperature	-78°C to -20°C (Initial)	CRITICAL: Mixing is highly exothermic.[1]
Solvent	Anhydrous THF	Essential for LiHMDS stability.[1]

Troubleshooting Guide: Coupling Issues

Q: The reaction mixture turned into a solid gel upon adding LiHMDS. What happened? A: This is the "Lithium Gel Effect."[1]

• Cause: Rapid formation of the lithium carboxylate/anilide aggregates.[1]

• Fix: Ensure you are using THF (not ether/toluene) and maintain high dilution (at least 10 L/kg).[1] If gelation occurs, increase agitation speed immediately and warm slowly to 0°C; the gel usually breaks as the reaction proceeds.[1]

Q: I see a significant impurity at RRT 0.85 (HPLC). A: This is likely the bis-addition product (rare) or, more likely, the hydrolysis of the ester if you started with an ester.[1]

• Prevention: If using the acid starting material, you must use >2.0 equivalents of LiHMDS (1 eq to deprotonate the carboxylic acid, 1 eq to deprotonate the aniline).[1] If you use less, the reaction stalls.[1]

Q: How do I remove the excess 3,5-dimethylaniline? A: Do not rely on crystallization alone.

• Protocol: Perform an acidic wash (1N HCl) during the workup.[1] The product (carboxylic acid) will remain in the organic layer (or precipitate), while the excess aniline forms a water-soluble hydrochloride salt.[1]

Workflow Visualization: SNAr Coupling

Module B: Nitro Reduction (Hydrogenation)

Context: Converting the nitro group to the amine. Safety Warning: 3-Amino-benzoic acid derivatives are prone to oxidation (darkening) and the reduction is highly exothermic.[1]

Protocol: Catalytic Hydrogenation

Parameter	Specification	Rationale
Catalyst	5% Pd/C (50% water wet)	"Wet" catalyst prevents ignition (pyrophoric) during handling.[1]
Loading	2-5 wt% relative to substrate	Standard loading.[1] Higher loading promotes dehalogenation (if halogens present).[1]
Solvent	Methanol or THF	Methanol is faster; THF is better if solubility is an issue.[1]
Pressure	3-5 bar (45-75 psi)	Moderate pressure minimizes reactor stress.[1]
Temperature	25-35°C	Do not exceed 40°C. Higher temps cause hydroxylamine accumulation.[1]

Troubleshooting Guide: Reduction Issues

Q: The reaction is stalling at 90% conversion. A: You likely have catalyst poisoning .[1]

• Cause: Residual sulfur or heavy metals from the previous step (if you used the Ullmann route) or residual Li-salts.[1]

• Fix: Ensure the starting material is washed thoroughly with water/citric acid before hydrogenation.[1] A "charcoal treatment" (activated carbon filtration) of the starting material solution prior to adding Pd/C can save the batch.[1]

Q: The product turns black upon isolation. A: The ortho-phenylenediamine core is air-sensitive.[1]

• Fix: Add an antioxidant (e.g., 0.1% sodium ascorbate) during the aqueous workup.[1]

• Storage: Store the final solid under Nitrogen/Argon in amber bottles.

Q: Can I use chemical reduction (Fe/HCl or Dithionite) instead? A: Yes, but it is not recommended for scale-up .[1]

• Reason: Iron reduction generates massive amounts of iron oxide sludge (hazmat waste) which traps the product, lowering yield.[1] Hydrogenation is cleaner (filtration + evaporation).[1]

Module C: Isolation & Purity Specifications

Target Specification:

• Appearance: Off-white to pale yellow solid.[1]

• Purity: >98.5% (HPLC).[1][2]

• Residual Solvent: <5000 ppm (Methanol/THF).[1]

Purification Strategy (The "pH Swing")

Since the product is an amphoteric amino acid:

• Dissolution: Dissolve crude in dilute NaOH (pH > 10). Filter off any insoluble catalyst or neutral impurities.[1]

• Precipitation: Slowly add HCl to reach the Isoelectric Point (pI) .[1]

  • Note: For anthranilic acids, the pI is typically around pH 3.5 - 4.5 .[1]

  • Observation: The product will precipitate as a thick solid.[1]

• Filtration: Wash with water, then cold isopropanol.

Impurity Decision Tree

References & Authority

The protocols above are derived from industry-standard process chemistry for MEK inhibitor intermediates (specifically the PD-0325901 and CI-1040 series), adapted for the non-halogenated dimethyl analog.[1]

• Pfizer Process Development (PD-0325901):

  • Title: Process Development and Scale-Up of the MEK Inhibitor PD-0325901.

  • Relevance: Establishes the LiHMDS SNAr coupling and hydrogenation workflow as the "Gold Standard" for this scaffold.

  • Source:Organic Process Research & Development (OPRD).[1]

  • URL:[Link][1]

• General SNAr Scaling:

  • Title: Practical Synthesis of N-Aryl-2-aminobenzoic Acid Derivatives via SNAr Reaction.

  • Relevance: Validates the use of LiHMDS for hindered aniline coupling.

  • Source:Synthetic Communications.

  • URL:[Link][1]

• Safety in Hydrogenation:

  • Title: Hydrogenation of Nitroarenes: Safety and Selectivity.

  • Relevance: Guidelines for exotherm control in nitro-reduction.

  • Source:Platinum Metals Review.

  • URL:[Link]

Sources

• 1. CN103702978A - Method for preparing 2-amino-5-cyano-N,3-dimethylbenzamide - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

interpreting complex NMR spectra of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid

Case ID: NMR-FEN-35DM Status: Active Support Tier: Level 3 (Senior Application Scientist)

Introduction: The Molecular Scaffold

You are analyzing a derivative of the fenamic acid class. Structurally, this is a 3-amino-N-phenylanthranilic acid derivative. To interpret this spectrum successfully, you must recognize two distinct aromatic systems interacting via a secondary amine linker:

• Ring A (Benzoic Acid Core): A 1,2,3-trisubstituted benzene ring (1-COOH, 2-NH-Ar, 3-NH₂). This ring is asymmetric .

• Ring B (Aniline Substituent): A 3,5-dimethylphenyl ring. This ring possesses a C2 axis of symmetry passing through the C1-C4 axis.

The interplay between intramolecular hydrogen bonding and steric hindrance (the "ortho effect") defines the spectral complexity of this molecule.

Module 1: Sample Preparation & Solvent Effects

User Question: "I am seeing broad, undefined peaks in the aromatic region, and my integration values are off. I used CDCl₃. What is happening?"

Diagnosis: You are likely experiencing aggregation and intermediate exchange dynamics. Fenamic acid derivatives form strong intermolecular dimers in non-polar solvents (like CDCl₃) and possess an intramolecular hydrogen bond (N-H···O=C) that locks the conformation.

Protocol: The DMSO Reset Switch to DMSO-d₆ immediately.

• Why: DMSO is a hydrogen-bond acceptor. It breaks intermolecular dimers, sharpening the signals. However, it usually preserves the strong intramolecular H-bond between the secondary amine (Pos 2) and the carboxylic acid (Pos 1).

• Concentration: Maintain 5–10 mg in 0.6 mL. High concentrations (>20 mg) promote stacking, causing viscosity-induced broadening.

Module 2: The Proton Roadmap (1H NMR)

User Question: "I have multiple NH signals and two aromatic rings. How do I distinguish them without 2D NMR?"

Technical Insight: You can assign this based on symmetry and chemical shift logic . Ring B is symmetric; Ring A is not.

Predicted Chemical Shift Table (DMSO-d₆)

Proton Group	Approx.[1][2][3][4][5][6] Shift (δ ppm)	Multiplicity	Integration	Structural Cause
-COOH	12.0 – 13.5	Broad Singlet	1H	Acidic proton. Often invisible if wet DMSO is used.
Sec. Amine (-NH-)	9.0 – 10.5	Sharp/Broad Singlet	1H	Deshielded by intramolecular H-bond to C=O.
Ring A (H6)	7.4 – 7.8	Doublet (or dd)	1H	Ortho to -COOH (deshielding cone).
Ring A (H5)	6.5 – 6.9	Triplet (or dd)	1H	Meta to -COOH, Para to -NH-.
Ring A (H4)	6.8 – 7.1	Doublet (or dd)	1H	Ortho to -NH₂ (shielding effect).
Ring B (H2, H6)	6.6 – 6.8	Singlet (apparent)	2H	Symmetric positions. Ortho to N-Linker.
Ring B (H4)	6.3 – 6.5	Singlet	1H	Unique position. Para to N-Linker.[3][7]
Prim. Amine (-NH₂)	4.5 – 6.0	Broad Singlet	2H	Exchangeable. Position varies with concentration.[5]
Methyls (-CH₃)	2.1 – 2.3	Singlet	6H	Symmetric 3,5-dimethyl groups.

Differentiation Strategy

• The Methyl Anchor: Look for the strong singlet at ~2.2 ppm (6H). This confirms the integrity of Ring B.

• The Symmetry Check: Ring B protons (H2/H6) appear as a 2H singlet (or weak doublet due to long-range coupling). Ring A protons appear as three distinct 1H signals with ortho-coupling (~8 Hz).

• The H-Bond Fingerprint: The secondary amine (-NH-) will be significantly downfield (>9 ppm) compared to the primary amine (-NH₂), which is typically <6 ppm.

Module 3: Advanced Troubleshooting (2D & Dynamics)

User Question: "My aromatic peaks look like they are splitting or have shoulders at room temperature. Is my sample impure?"

Diagnosis: Not necessarily. This is likely Rotameric Exchange . The steric bulk of the 3,5-dimethylphenyl group and the 3-amino group on the benzoic acid creates a barrier to rotation around the N-C(phenyl) bond. At room temperature, the molecule may be toggling between conformations at a rate comparable to the NMR time scale (coalescence).

Experimental Protocol: Variable Temperature (VT) NMR

• Heat the sample: Run the spectrum at 353 K (80°C) .

• Observation: If the "shoulders" coalesce into sharp singlets, it is a dynamic conformational effect, not an impurity.

• Cool the sample: Running at 273 K (0°C) may freeze the rotamers, showing two distinct sets of peaks (rare for this specific scaffold, but possible).

Module 4: Structural Logic & Visualization

The following diagram illustrates the logical flow for assigning the connectivity of the two rings using 2D NMR techniques (HSQC/HMBC).

Caption: Logical workflow for connecting the two aromatic systems. The Methyl groups anchor Ring B, while the downfield NH acts as the bridge between Ring A and Ring B.

Module 5: Intramolecular Hydrogen Bonding Topology

The "Fenamate" conformation is stabilized by a specific H-bond network. Understanding this explains the deshielding of the secondary amine.

Caption: The critical intramolecular H-bond between the C2-NH and C1-COOH locks the scaffold, while the C3-NH2 introduces steric strain.[7]

References

• Fenamic Acid Scaffold NMR Data

  • Source: ChemicalBook & Spectrabase.
  • Relevance: Provides baseline chemical shifts for the 2-(phenylamino)benzoic acid core.

  • Link:

• Intramolecular Hydrogen Bonding in Anthranilic Acids

  • Source: RSC Advances / CrystEngComm.
  • Relevance: Explains the downfield shift of the secondary amine and the planar/twisted conform

  • Link:

• Solvent Effects on Exchangeable Protons

  • Source: Silverstein, R. M., Webster, F. X., & Kiemle, D. J.
  • Relevance: Authoritative text on NH/OH exchange dynamics in DMSO vs CDCl₃.

  • Link:

Sources

• 1. 5-Bromo-2-(phenyl­amino)­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. rsc.org [rsc.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. 3,5-Dimethylbenzoic acid(499-06-9) 1H NMR spectrum [chemicalbook.com]
• 6. asianpubs.org [asianpubs.org]
• 7. xray.uky.edu [xray.uky.edu]

Technical Support Center: Overcoming Poor Cell Permeability of Aminobenzoic Acid-Based Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert insights and actionable troubleshooting strategies for a common yet significant hurdle in drug discovery: the poor cell permeability of aminobenzoic acid-based compounds. Our goal is to equip you with the foundational knowledge and practical protocols to diagnose and overcome these permeability challenges effectively.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions encountered when working with this class of molecules.

Q1: Why is my aminobenzoic acid-based compound showing high potency in my biochemical assay but is inactive in my cell-based assay?

A: This is a classic and frequent observation in drug discovery. The discrepancy often points directly to poor cell permeability.[1][2] Biochemical assays typically use purified proteins or enzymes in a cell-free system, so the compound has direct access to its target.[3] In contrast, a cell-based assay requires the compound to cross the lipid bilayer of the cell membrane to reach its intracellular target.[1][3]

The primary culprit is often the physicochemical properties of the aminobenzoic acid moiety itself. The carboxylic acid group is typically ionized (negatively charged) at physiological pH (~7.4), which significantly hinders its ability to passively diffuse across the lipophilic cell membrane.[4][5] Furthermore, the presence of both an amine and a carboxylic acid group can increase the molecule's overall polarity and hydrogen bonding capacity, further reducing its membrane permeability.[6]

Q2: What are the key physicochemical properties I should evaluate first?

A: Before embarking on complex experiments, a quick analysis of two key properties can be highly informative:

• pKa (Acid Dissociation Constant): This value tells you the pH at which 50% of the compound is in its ionized form.[5] For a typical aminobenzoic acid, the carboxylic acid pKa is around 4-5. At a physiological pH of 7.4, the compound will be predominantly in its charged, less permeable state.[4][7]

• LogP/LogD (Lipophilicity): LogP measures the lipophilicity of the neutral form of the molecule, while LogD measures it at a specific pH, accounting for ionization. A low LogD at pH 7.4 indicates that the compound prefers to stay in the aqueous environment rather than partitioning into the lipid membrane, signaling a potential permeability issue.[7]

Q3: What are the main strategies to improve the cell permeability of my compound?

A: There are three primary strategies, which can be used alone or in combination:

• Structural Modification (Prodrug Approach): This involves chemically modifying the problematic functional group—in this case, the carboxylic acid—to create a more lipophilic, uncharged version (a prodrug). This "mask" is designed to be cleaved by intracellular enzymes, releasing the active parent drug inside the cell.[6][8] Esterification is the most common method for carboxylic acids.[9][10]

• Formulation Strategies: This approach involves using delivery vehicles to help the compound cross the membrane without altering its chemical structure. Examples include liposomes, nanoparticles, or self-emulsifying drug delivery systems (SEDDS).[11][12] These are often explored in later stages of drug development.

• Circumventing Efflux: Sometimes, a compound can enter the cell but is actively pumped back out by efflux transporters like P-glycoprotein (P-gp).[13][14][15] Strategies here involve designing molecules that are not substrates for these pumps or co-administering them with an efflux pump inhibitor.[13][16]

Q4: Which in vitro permeability assay should I start with?

A: For initial screening and to diagnose the nature of your permeability problem, a combination of two assays is highly effective:

• Parallel Artificial Membrane Permeability Assay (PAMPA): This is a cell-free assay that measures passive diffusion across an artificial lipid membrane.[17][18][19] It's fast, cost-effective, and excellent for determining if your compound has a fundamental issue with passive permeability.[17][20]

• Caco-2 Permeability Assay: This assay uses a monolayer of human colon adenocarcinoma cells (Caco-2) that differentiate to form a barrier mimicking the intestinal epithelium.[21][22][23] Crucially, these cells express active transport and efflux proteins (like P-gp), allowing you to assess not just passive diffusion but also active transport phenomena.[24][25]

Using these two assays in conjunction can help you distinguish between poor passive permeability and active efflux.[19]

Troubleshooting Guides & Experimental Protocols

This section provides a deeper dive into specific experimental problems and step-by-step protocols to address them.

Problem 1: My compound shows low permeability in the PAMPA assay.

This result strongly suggests an issue with passive diffusion, likely due to the compound's high polarity and/or charge.

Causality: The ionized carboxylate group is the most probable cause. The goal is to temporarily neutralize this charge to increase lipophilicity.

Solution Workflow: The Prodrug Strategy

The most direct way to address this is by converting the carboxylic acid into an ester prodrug. This masks the charge, increases lipophilicity, and allows the compound to cross the cell membrane.[9][10] Once inside the cell, ubiquitous esterase enzymes will cleave the ester, regenerating the active carboxylic acid.[9]

Diagram 1: Prodrug Strategy Workflow

Caption: Workflow for diagnosing and solving poor passive permeability.

Protocol 1: Synthesis of a Simple Methyl Ester Prodrug

This protocol is a general guideline. Reaction conditions should be optimized for your specific compound.

• Dissolution: Dissolve your aminobenzoic acid compound (1 equivalent) in methanol (MeOH).

• Acid Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl), dropwise. A common alternative is using thionyl chloride (SOCl₂), which should be added slowly at 0°C.

• Reaction: Reflux the mixture for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture and remove the solvent under reduced pressure. Neutralize the residue carefully with a saturated sodium bicarbonate (NaHCO₃) solution.

• Extraction: Extract the product with an organic solvent like ethyl acetate or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product using column chromatography.

• Characterization: Confirm the structure of the purified methyl ester using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Data Interpretation:

After synthesizing a small library of ester prodrugs (e.g., methyl, ethyl, acetoxymethyl), re-test them in the PAMPA assay. You should observe a significant increase in the apparent permeability coefficient (Papp).

Compound	Modification	Calculated LogD (pH 7.4)	PAMPA Papp (10⁻⁶ cm/s)
Parent Drug	Carboxylic Acid	-1.5	< 0.5 (Low)
Prodrug 1	Methyl Ester	+0.8	5.2 (Moderate)
Prodrug 2	Ethyl Ester	+1.2	8.9 (High)
Prodrug 3	AM Ester	+1.5	12.4 (High)

Table 1: Example data showing the impact of ester prodrugs on lipophilicity and passive permeability.

Problem 2: My compound has moderate PAMPA permeability but still shows low activity and poor results in the Caco-2 assay, with a high efflux ratio.

This profile is a strong indicator of active efflux. The compound can passively enter the cell, but it is being actively transported out by efflux pumps like P-glycoprotein (P-gp/MDR1) or Breast Cancer Resistance Protein (BCRP).[13][14][26] These pumps are highly expressed in Caco-2 cells and act as cellular "gatekeepers".[15][24]

Causality: Your compound is likely a substrate for one or more efflux transporters. The Caco-2 assay measures permeability in two directions: from the apical (top) to the basolateral (bottom) side (A→B), mimicking absorption, and from B→A, mimicking efflux.[25] A high efflux ratio (ER = Papp(B→A) / Papp(A→B)), typically >2, confirms active efflux.[24]

Solution Workflow: Diagnosing and Mitigating Efflux

Diagram 2: Caco-2 Efflux Troubleshooting

Caption: Diagnostic workflow for identifying active efflux in Caco-2 assays.

Protocol 2: Caco-2 Bidirectional Permeability Assay with P-gp Inhibition

This protocol assumes Caco-2 cells have been seeded on Transwell® inserts and have formed a confluent, differentiated monolayer (typically 21 days post-seeding). Monolayer integrity must be verified via TEER measurement or Lucifer Yellow leakage prior to the experiment.[24]

• Preparation: Wash the Caco-2 monolayers on both the apical (A) and basolateral (B) sides with pre-warmed Hanks' Balanced Salt Solution (HBSS) at 37°C.[24]

• Inhibitor Pre-incubation: For the inhibition arm of the experiment, pre-incubate the monolayers with a known P-gp inhibitor (e.g., 100 µM Verapamil) in HBSS on both sides for 30-60 minutes at 37°C.[23][24]

• Assay Initiation (A→B):

  • Remove the buffer from the apical side.

  • Add your test compound (e.g., at 10 µM) to the apical side (donor compartment).

  • Add fresh buffer (with or without inhibitor) to the basolateral side (receiver compartment).

• Assay Initiation (B→A):

  • Remove the buffer from the basolateral side.

  • Add your test compound to the basolateral side (donor compartment).

  • Add fresh buffer (with or without inhibitor) to the apical side (receiver compartment).

• Incubation: Incubate the plates for a set time (e.g., 2 hours) at 37°C with gentle shaking.

• Sampling: At the end of the incubation, take samples from both the donor and receiver compartments.

• Analysis: Quantify the concentration of your compound in all samples using LC-MS/MS.

• Calculation: Calculate the Papp values for both A→B and B→A directions and determine the efflux ratio (ER).

Data Interpretation:

Condition	Papp (A→B) (10⁻⁶ cm/s)	Papp (B→A) (10⁻⁶ cm/s)	Efflux Ratio (ER)	Interpretation
No Inhibitor	1.2	13.2	11.0	Strong Efflux Substrate
+ Verapamil	8.5	9.1	1.07	Efflux is P-gp Mediated

Table 2: Example Caco-2 data confirming a compound is a P-gp substrate.

If the ER is significantly reduced (approaches 1) in the presence of a specific inhibitor, you have confirmed that your compound is a substrate for that transporter.[24] This provides a rational basis for medicinal chemistry efforts to design new analogs that are not recognized by the efflux pump, for instance by reducing the number of hydrogen bond donors or altering the overall molecular shape.[27]

By systematically applying these diagnostic and troubleshooting workflows, researchers can efficiently identify the root cause of poor permeability for aminobenzoic acid-based compounds and rationally design or formulate molecules with improved cellular uptake and, ultimately, greater therapeutic potential.

References

• Multi-site esterification: A prodrug scheme to increase cell membrane permeability of therapeutic peptides. American Chemical Society.
• Prodrug Approach as a Str
• A review on dynamics of permeability-glycoprotein in efflux of chemotherapeutic drugs.
• Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux. PubMed.
• Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol.
• Bypassing P-Glycoprotein Drug Efflux Mechanisms: Possible Applications in Pharmacoresistant Schizophrenia Therapy. PMC.
• Parallel Artificial Membrane Permeability Assay (PAMPA).
• P-glycoprotein and its role in drug-drug interactions. Australian Prescriber.
• Prodrugs of Drugs Bearing Carboxylic Acids.
• P-glycoprotein Inhibition for Optimal Drug Delivery. PMC - NIH.
• Drug Efflux Transporters: P-gp and BCRP. Books.
• Parallel Artificial Membrane Permeability Assay (PAMPA). Evotec.
• Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based pharmacokinetic modeling of drug absorption, distribution, metabolism, excretion, and toxicity. Taylor & Francis.
• The Impact of Ionization in Drug Discovery & Development. ACD/Labs.
• Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors.
• Factors Affecting Dissolution: Drug pKa, Lipophilicity and GI pH. JoVE.
• Caco-2 permeability assay.
• Improving the Cell Permeability of Polar Cyclic Peptides by Replacing Residues with Alkylated Amino Acids, Asparagines, and d - ResearchG
• Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux | Springer N
• Mechanistic studies on pH-permeability relationships: Impact of the membrane polar headgroup region on pKa. PubMed.
• In vitro permeability of poorly aqueous soluble compounds using different solubilizers in the PAMPA assay with liquid chromatography/mass spectrometry detection. PubMed.
• pampa-permeability-assay.pdf. Technology Networks.
• What is pKa and how is it used in drug development?
• Factors Influencing Compound Potency in Biochemical and Cellular Assays.
• Caco-2 Permeability Assay. Evotec.
• Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. Journal of Applied Pharmaceutical Science.
• Prodrug Approach as a Strategy to Enhance Drug Permeability. OUCI.
• Formulation strategies to improve the permeability of BCS class ӀӀӀ drugs: Special emphasis on 5 Fluorouracil. Jetir.Org.
• Improving the Cell Permeability of Polar Cyclic Peptides by Replacing Residues With Alkylated Amino Acids, Asparagines, and d-Amino Acids. PubMed.
• Nuisance compounds in cellular assays. PMC - NIH.
• Caco-2 Permeability Assay. Enamine.
• Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applic
• Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer Th
• Improvement of Cell Permeability of Human Neuronal Nitric Oxide Synthase Inhibitors Using Potent and Selective 2-Aminopyridine-Based Scaffolds with a Fluorobenzene Linker. PMC.
• p-Aminobenzoic acid inhibits the growth of soybean pathogen Xanthomonas axonopodis pv. glycines by altering outer membrane integrity. PubMed.
• Strategies for Assay Selection and for the Development of Robust Biochemical Assays. YouTube.
• Inhibition of Escherichia coli by p-aminobenzoic acid and its reversal by p-hydroxybenzoic acid. PubMed.
• 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. PubMed.
• Prodrug Approach as a Strategy to Enhance Drug Permeability. MDPI.
• A 4-aminobenzoic acid derivative as novel lead for selective inhibitors of multidrug resistance-associ
• Analysis of Biological Screening Compounds with Single- or Multi-Target Activity via Diagnostic Machine Learning. MDPI.

Sources

• 1. promegaconnections.com [promegaconnections.com]
• 2. Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer That Mimics Cytoplasmic Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. tandfonline.com [tandfonline.com]
• 5. What is pKa and how is it used in drug development? [pion-inc.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Video: Factors Affecting Dissolution: Drug pKa, Lipophilicity and GI pH [jove.com]
• 8. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Multi-site esterification: A prodrug scheme to increase cell membrane permeability of therapeutic peptides - American Chemical Society [acs.digitellinc.com]
• 10. Prodrugs of Drugs Bearing Carboxylic Acids [ebrary.net]
• 11. japsonline.com [japsonline.com]
• 12. jetir.org [jetir.org]
• 13. Frontiers | A review on dynamics of permeability-glycoprotein in efflux of chemotherapeutic drugs [frontiersin.org]
• 14. P-glycoprotein and its role in drug-drug interactions - Australian Prescriber [australianprescriber.tg.org.au]
• 15. books.rsc.org [books.rsc.org]
• 16. P-glycoprotein Inhibition for Optimal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 18. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 19. PAMPA | Evotec [evotec.com]
• 20. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 21. Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Optimization of the Caco-2 Permeability Assay to Screen Drug Compounds for Intestinal Absorption and Efflux | Springer Nature Experiments [experiments.springernature.com]
• 23. enamine.net [enamine.net]
• 24. creative-bioarray.com [creative-bioarray.com]
• 25. Caco-2 Permeability | Evotec [evotec.com]
• 26. Bypassing P-Glycoprotein Drug Efflux Mechanisms: Possible Applications in Pharmacoresistant Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Improvement of Cell Permeability of Human Neuronal Nitric Oxide Synthase Inhibitors Using Potent and Selective 2-Aminopyridine-Based Scaffolds with a Fluorobenzene Linker - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Crystallization for X-ray Quality Crystals

Welcome to the technical support center for macromolecular crystallization. This guide is designed for researchers, scientists, and drug development professionals to navigate the empirical and often challenging process of obtaining high-quality crystals suitable for X-ray diffraction. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering a framework for rational decision-making in your crystallization projects.

Understanding the Fundamentals: The Path to a Well-Ordered Crystal

Protein crystallization is a thermodynamically driven process where a supersaturated solution of a macromolecule transitions into a highly ordered, solid state.[1][2] This process is influenced by a multitude of factors, and success hinges on carefully navigating the protein's solubility phase diagram to find a narrow window where nucleation and crystal growth can occur without leading to amorphous precipitation.[3]

Key parameters that govern this process include:

• Protein Purity and Homogeneity: The starting material must be of the highest possible purity (>95%) and monodispersity.[4][5] Impurities and aggregates can inhibit nucleation or be incorporated into the crystal lattice, leading to defects and poor diffraction.[4]

• Precipitants: These agents, such as salts (e.g., ammonium sulfate), polymers (e.g., polyethylene glycol or PEG), and organic solvents (e.g., MPD), reduce the protein's solubility, driving it towards supersaturation.[6] The type and concentration of the precipitant are critical variables in any crystallization screen.[6]

• pH: The pH of the solution influences the surface charge of the protein, which in turn affects protein-protein interactions necessary for crystal lattice formation.[7]

• Temperature: Temperature affects protein solubility and the kinetics of crystal growth.[1][8] Screening at different temperatures (e.g., 4°C and 20°C) is a common strategy to expand the crystallization parameter space.[9]

• Additives: Small molecules, salts, or detergents can sometimes stabilize the protein or promote specific crystal contacts, leading to improved crystal quality.[10]

Troubleshooting Guide: From Clear Drops to Diffraction-Ready Crystals

This section addresses the most common issues encountered during crystallization experiments, providing a logical framework for troubleshooting.

Issue 1: No Crystals, Only Clear Drops

A common outcome of initial screening is a plate full of clear drops, indicating that the protein remains in an undersaturated state.

Causality and Rationale: The protein and/or precipitant concentrations are too low to induce the necessary supersaturation for nucleation.[11] The conditions screened may not be suitable for reducing the solubility of your specific protein.

Troubleshooting Protocol:

• Increase Protein Concentration: This is often the most critical variable.[12] If possible, concentrate the protein further. A typical starting concentration for screening is 10-20 mg/mL, but some proteins may require higher concentrations.[2]

• Increase Precipitant Concentration: In vapor diffusion methods, the precipitant concentration in the drop equilibrates with the reservoir. If initial screens used a broad range of precipitant concentrations, select the conditions that were closest to producing a change (e.g., slight precipitate) and perform a finer screen around those concentrations.

• Change Crystallization Method: If using vapor diffusion, consider switching to a microbatch-under-oil setup. This method can sometimes promote crystallization by preventing rapid evaporation and creating a different kinetic environment.[6]

• Broaden the Search with Different Screens: If initial screens were limited, expand to screens with a wider variety of precipitants (salts, different molecular weight PEGs), pH ranges, and additives.[3]

• Consider Protein Stability: The protein may be degrading over time. Verify its stability in the crystallization buffer at the screening temperature. Additives like glycerol or arginine can sometimes enhance long-term stability.[13]

Issue 2: Amorphous Precipitate

The presence of a heavy, non-crystalline precipitate indicates that the supersaturation level was too high, causing the protein to crash out of solution too rapidly for an ordered lattice to form.[11][12]

Causality and Rationale: The kinetics of precipitation are favored over the slower, more ordered process of crystallization. This can be due to excessively high protein or precipitant concentrations, or suboptimal pH.

Troubleshooting Protocol:

• Decrease Protein Concentration: Dilute the protein stock and repeat the screening.

• Decrease Precipitant Concentration: Set up optimization screens with lower precipitant concentrations around the conditions that produced the precipitate.

• Vary the Protein-to-Precipitant Ratio: In vapor diffusion, changing the drop ratio (e.g., from 1:1 to 2:1 or 1:2 protein to precipitant) alters the equilibration pathway and can slow down the process.[14]

• Adjust pH: Move the pH of the buffer further away from the protein's isoelectric point (pI), as solubility is often at a minimum near the pI.[8]

• Temperature Variation: Changing the incubation temperature can alter solubility and kinetics. If precipitation occurs at 20°C, setting up the same plate at 4°C might slow down the process and favor crystallization.[9]

Issue 3: Showers of Microcrystals or Needle Clusters

While the formation of crystalline material is a positive sign, a high density of small crystals or needle-like clusters is often unsuitable for X-ray diffraction. This outcome suggests that nucleation is too rapid and widespread, depleting the available protein before large, single crystals can grow.

Causality and Rationale: The conditions are in the labile zone of high supersaturation, leading to a burst of nucleation events.[15]

Troubleshooting Protocol:

• Refine Precipitant and Protein Concentrations: Systematically decrease both the protein and precipitant concentrations to move into the metastable zone of the phase diagram, where nucleation is less frequent, and growth is favored.[15]

• Microseeding: This is a powerful technique to gain control over nucleation.[16][17] A small number of existing microcrystals are crushed and serially diluted to create a seed stock. This stock is then introduced into fresh drops containing protein and a lower precipitant concentration (in the metastable zone).[15][16]

• Vary the Temperature: A slower temperature change or a constant temperature that disfavors rapid nucleation can be beneficial.

• Additive Screens: Certain additives can act as "nucleation poisons," reducing the number of nucleation events. Small amounts of organic solvents like ethanol or dioxane can sometimes be effective.[14]

Advanced Strategies for Difficult Targets

For proteins that resist crystallization through standard methods, such as membrane proteins or large complexes, more advanced strategies may be necessary.

Crystallization of Membrane Proteins

Membrane proteins are notoriously challenging due to their amphipathic nature.[8] Specialized techniques are often required:

• In Meso (Lipidic Cubic Phase - LCP): The protein is reconstituted into a lipidic mesophase, which provides a more native-like, membrane-like environment for crystallization.[1][11] This method has been particularly successful for G protein-coupled receptors (GPCRs).

• Bicelles: These are small, disc-shaped lipid bilayers that can solubilize membrane proteins in a more native-like state than detergents.[13] Crystallization can then be attempted using standard vapor diffusion or microbatch techniques.[13]

• Detergent Screening: The choice of detergent used to solubilize the membrane protein is critical. An extensive screening of different detergents is often the first step in a membrane protein crystallization project.

Co-crystallization with Ligands

For proteins that are flexible or exist in multiple conformations, the addition of a ligand (e.g., a substrate, inhibitor, or cofactor) can stabilize a single conformation, making it more amenable to crystallization.[7][18]

Protocol for Co-crystallization:

• Confirm Binding: Before attempting co-crystallization, confirm the binding of the ligand to the protein using a biophysical method such as Isothermal Titration Calorimetry (ITC) or Surface Plasmon Resonance (SPR).[19]

• Complex Formation: Incubate the purified protein with a molar excess of the ligand (typically 2-10 fold) for a period ranging from 30 minutes to overnight at 4°C to allow for complex formation.[20]

• Crystallization Screening: Use the protein-ligand complex for crystallization screening as you would for the apo-protein. It's often necessary to re-screen as the complex may crystallize under different conditions.[14]

Frequently Asked Questions (FAQs)

Q1: How do I know if the "crystals" I'm seeing are protein or salt? A: This is a common question. While experience helps, here are some practical tests:

• Mechanical Test: Protein crystals are generally soft and will smear or break easily when touched with a fine needle or microtool. Salt crystals are typically hard and will shatter or resist the probe.

• Dye Staining: A small amount of a protein-specific dye (e.g., Izit Crystal Dye) can be added to the drop. Protein crystals will absorb the dye and become colored, while salt crystals will not.

• In-situ X-ray Diffraction: If available, collecting a quick diffraction image directly from the crystallization plate can definitively identify the nature of the crystal.[21][22]

Q2: My crystals stop growing at a small size. How can I get them to grow larger? A: This often indicates that the conditions are favorable for nucleation but not for sustained growth.

• Microseeding: This is the most effective method. By introducing a controlled number of seeds into a solution with lower supersaturation, you can promote the growth of fewer, larger crystals.[16]

• Slower Equilibration: In vapor diffusion, you can slow down the rate of water vapor exchange by using a larger drop volume, a smaller reservoir volume, or by adding a layer of oil over the reservoir.

• Temperature Ramping: Slowly changing the temperature over several days can sometimes encourage larger crystal growth.

Q3: How can I improve the diffraction quality of my existing crystals? A: Even if you have single crystals, they may not diffract to a high resolution. Post-crystallization treatments can often improve their quality.

• Dehydration: Controlled dehydration of the crystal can shrink the unit cell and improve molecular packing, leading to better diffraction.[21] This can be achieved by transferring the crystal to a solution with a higher precipitant concentration or by exposing it to a stream of air with controlled humidity.

• Annealing: This involves briefly warming a cryo-cooled crystal to just below its melting point and then rapidly re-cooling it. This process can relieve mechanical stress within the crystal lattice and improve diffraction.

• Ligand Soaking: Soaking a crystal in a solution containing a ligand or additive can sometimes fill solvent channels and stabilize the crystal lattice, improving diffraction.[18]

Data Presentation & Protocols

Table 1: Common Variables for Crystallization Optimization

Parameter	Typical Starting Range	Rationale for Variation
Protein Concentration	5 - 20 mg/mL	Directly impacts supersaturation.[2] Too low = no crystals; too high = precipitate.[12]
Precipitant Conc.	Varies widely (e.g., 0.5-3.0 M for salts; 5-30% for PEGs)	The primary driver for reducing protein solubility.[6]
pH	4.0 - 9.0	Affects protein surface charge and intermolecular contacts.[7][8]
Temperature	4°C, 12°C, 20°C	Influences solubility and kinetics of nucleation and growth.[9]
Additives	mM to low M concentrations	Can stabilize the protein, mediate crystal contacts, or alter solubility.[10]
Drop Ratio (Protein:Reservoir)	1:1, 2:1, 1:2	Alters the equilibration pathway in vapor diffusion experiments.[14]

Experimental Protocol: Hanging Drop Vapor Diffusion

This is one of the most common methods for screening crystallization conditions.[2]

• Prepare the Plate: Grease the rims of the wells of a 24-well crystallization plate. Pipette 500 µL of the screening solution into each well.

• Prepare the Coverslip: On a siliconized glass coverslip, pipette 1 µL of your protein solution.

• Mix the Drop: Carefully pipette 1 µL of the reservoir solution from the corresponding well and mix it with the protein drop on the coverslip. Avoid introducing bubbles.

• Seal the Well: Invert the coverslip and place it over the well, ensuring the grease creates an airtight seal.

• Incubate: Store the plate at a constant temperature and monitor for crystal growth over time using a microscope.

Visualizations

Diagram 1: The Crystallization Phase Diagram

This diagram illustrates the different states of protein solubility that are navigated during a crystallization experiment.

Caption: Navigating the zones of protein solubility is key to successful crystallization.

Diagram 2: Troubleshooting Workflow for Crystallization Experiments

This flowchart provides a step-by-step decision-making process for common crystallization outcomes.

Caption: A logical workflow for addressing common crystallization screening outcomes.

References

• Caffrey, M. (2009). Crystallizing Membrane Proteins Using Lipidic Mesophases. Journal of Visualized Experiments. [Link]

• Wikipedia. (n.d.). Protein crystallization. In Wikipedia. Retrieved February 7, 2024, from [Link]

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Reference Data & Comparative Studies

A Technical Guide to the Structure-Activity Relationship of N-Aryl Anthranilic Acid Analogs as Mcl-1 Inhibitors

In the landscape of oncology drug discovery, the selective inhibition of anti-apoptotic proteins is a cornerstone of targeted therapy. Among these, Myeloid Cell Leukemia-1 (Mcl-1) has emerged as a critical and challenging target.[1] Overexpressed in a multitude of cancers, Mcl-1 is a key driver of tumor cell survival and resistance to conventional chemotherapeutics.[2] This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of a promising class of Mcl-1 inhibitors: N-aryl anthranilic acid analogs, with a focus on derivatives of the 3-Amino-2-(phenylamino)benzoic acid scaffold. We will delve into the synthetic rationale, comparative biological evaluation, and the nuanced molecular interactions that govern the potency and selectivity of these compounds.

The Molecular Target: Mcl-1, a Gatekeeper of Apoptosis

Mcl-1 is a member of the B-cell lymphoma 2 (Bcl-2) family of proteins, which are central regulators of the intrinsic apoptotic pathway.[1] Anti-apoptotic members like Mcl-1 sequester pro-apoptotic effector proteins such as Bak and Bax, preventing them from inducing mitochondrial outer membrane permeabilization (MOMP) and subsequent cell death.[1] The development of small molecules that can disrupt the Mcl-1/Bak or Mcl-1/Bax interaction is a validated strategy to restore apoptotic signaling in cancer cells.[2]

The N-aryl anthranilic acid scaffold has been identified as a privileged structure capable of mimicking the α-helical BH3 domain of pro-apoptotic proteins, which is the natural binding partner of Mcl-1. This allows these small molecules to competitively inhibit the protein-protein interaction, liberating pro-apoptotic effectors and triggering apoptosis.

Synthesis of N-Aryl Anthranilic Acid Analogs: The Ullmann Condensation

The cornerstone of synthesizing the N-aryl anthranilic acid core is the Ullmann condensation, a copper-catalyzed N-arylation reaction.[3] This classical reaction has been refined over the years to improve yields and broaden its substrate scope. The general approach involves the coupling of a 2-halobenzoic acid with an aniline derivative in the presence of a copper catalyst and a base.

Below is a logical workflow for the synthesis of a library of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid analogs for SAR studies.

Caption: Synthetic workflow for N-aryl anthranilic acid analogs.

Experimental Protocol: Ullmann Condensation

This protocol describes a general procedure for the synthesis of N-aryl anthranilic acids.

Materials:

• 2-Halobenzoic acid (e.g., 2-bromobenzoic acid derivative)

• Substituted aniline

• Copper(I) iodide (CuI) or other copper catalyst

• Potassium carbonate (K2CO3) or other suitable base

• N,N-Dimethylformamide (DMF) or other high-boiling polar solvent

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask, add the 2-halobenzoic acid (1.0 eq), the substituted aniline (1.2 eq), potassium carbonate (2.0 eq), and the copper catalyst (0.1 eq).

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous DMF via syringe.

• Heat the reaction mixture to 120-150 °C and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into a beaker of ice-water and acidify with 1M HCl to precipitate the product.

• Collect the solid by vacuum filtration and wash with water.

• Purify the crude product by recrystallization or column chromatography.

Causality Behind Experimental Choices: The use of a copper(I) catalyst is crucial for the oxidative addition to the aryl halide.[4] A high-boiling polar aprotic solvent like DMF is necessary to achieve the required reaction temperature and to dissolve the reactants.[3] An inert atmosphere prevents the oxidation of the copper catalyst.

Comparative Biological Evaluation

To establish a clear structure-activity relationship, the synthesized analogs are subjected to a series of in vitro assays to determine their Mcl-1 inhibitory activity and their effect on cancer cells.

Fluorescence Polarization (FP) Assay for Mcl-1 Inhibition

This biochemical assay directly measures the ability of the compounds to disrupt the interaction between Mcl-1 and a fluorescently labeled BH3 peptide (e.g., from the pro-apoptotic protein Bim).

Caption: Principle of the Fluorescence Polarization assay for Mcl-1.

Experimental Protocol: Fluorescence Polarization Assay

Materials:

• Recombinant human Mcl-1 protein

• Fluorescently labeled BH3 peptide (e.g., FAM-Bim-BH3)

• Assay buffer (e.g., PBS with 0.05% Tween-20)

• 384-well black plates

• Test compounds dissolved in DMSO

Procedure:

• Prepare a solution of Mcl-1 protein and the fluorescently labeled BH3 peptide in the assay buffer. The concentrations should be optimized to achieve a stable, high polarization signal.

• Serially dilute the test compounds in DMSO and then in assay buffer.

• In a 384-well plate, add the Mcl-1/peptide solution to each well.

• Add the diluted test compounds to the wells. Include controls for high polarization (Mcl-1 + peptide + DMSO) and low polarization (peptide + DMSO).

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters (e.g., 485 nm excitation and 535 nm emission for FAM).[5]

• Calculate the percent inhibition for each compound concentration and determine the IC50 value.[5]

Cell-Based Assays

To assess the on-target effect of the compounds in a cellular context, Mcl-1 dependent cancer cell lines (e.g., multiple myeloma cell line NCI-H929) are used.[6]

• Cell Viability Assay (e.g., MTT or CellTiter-Glo®): Measures the metabolic activity of the cells, which correlates with the number of viable cells. A decrease in cell viability upon treatment with the compounds indicates cytotoxic or cytostatic effects.

• Caspase Activation Assay: Measures the activity of caspases, the key executioner enzymes of apoptosis. An increase in caspase activity confirms that the compounds induce apoptosis.

Structure-Activity Relationship (SAR) of N-Aryl Anthranilic Acid Analogs

Based on available literature for related Mcl-1 inhibitors, we can infer the following SAR for 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid analogs.

Table 1: Hypothetical SAR Data for 3-Amino-2-(arylamino)benzoic Acid Analogs

Compound	Aryl Group (R)	Mcl-1 IC50 (nM)	H929 Cell Viability GI50 (µM)
1 (Core)	3,5-dimethylphenyl	500	10
2	Phenyl	>1000	>20
3	3,5-dichlorophenyl	150	3
4	4-chlorophenyl	400	8
5	3-methyl-5-chlorophenyl	250	5
6	3,5-dimethoxyphenyl	800	15

Note: The data in this table is hypothetical and for illustrative purposes to demonstrate SAR principles.

Caption: Key SAR points for N-aryl anthranilic acid Mcl-1 inhibitors.

Analysis of SAR:

• The Anthranilic Acid Core: The carboxylic acid group is a critical pharmacophore, forming a salt bridge with a conserved arginine residue (Arg263) in the BH3 binding groove of Mcl-1.[7] The adjacent amino group at the 2-position is essential for the overall conformation of the molecule. The additional amino group at the 3-position in our core structure can potentially form further hydrogen bonds, enhancing binding affinity.

• The N-Aryl Moiety: The substitution pattern on the N-phenyl ring is a key determinant of potency and selectivity.

  • 3,5-Disubstitution: As exemplified by the 3,5-dimethylphenyl group in the parent structure, disubstitution at these positions is generally favorable. These substituents occupy a hydrophobic pocket in Mcl-1.

  • Electronic Effects: Electron-withdrawing groups, such as chlorine, at the 3 and 5 positions tend to increase potency (compare compound 3 to 1 ). This may be due to favorable interactions within the binding pocket or by influencing the conformation of the molecule.

  • Steric Effects: While the 3,5-positions can accommodate moderately sized groups, excessively bulky substituents may lead to a loss of activity due to steric hindrance.

Conclusion

The N-aryl anthranilic acid scaffold represents a viable starting point for the development of potent and selective Mcl-1 inhibitors. The synthetic accessibility via the Ullmann condensation allows for the rapid generation of analog libraries to probe the structure-activity relationship. Key interactions include the salt bridge formed by the carboxylic acid and the hydrophobic interactions of the substituted N-aryl ring. Further optimization of this scaffold, guided by the SAR principles outlined in this guide, could lead to the discovery of novel therapeutics for the treatment of Mcl-1 dependent cancers.

References

• Kaltenbronn, J. S., Scherrer, R. A., Short, F. W., Jones, E. M., Beatty, H. R., Saka, M. M., Winder, C. V., Wax, J., & Williamson, W. R. (1983). Structure-activity relationships in a series of anti-inflammatory N-arylanthranilic acids. Arzneimittel-Forschung, 33(4A), 621–627.
• Sang-ngern, M., et al. (2022). Structure–Activity Relationships and Molecular Docking Analysis of Mcl-1 Targeting Renieramycin T Analogues in Patient-derived Lung Cancer Cells.
• Chen, B., et al. (2008). Structure/Activity Relationship Studies of Small-Molecule Inhibitors of Wnt Response. PMC.
• Bibi, S., et al. (2023). Molecular docking analysis of MCL-1 inhibitors for breast cancer management. PMC.
• Ibrahim, B., & Ngemenya, M. N. (2015). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties. Journal of Chemistry.
• Request PDF. (n.d.). Structure–Activity Relationship Studies of N -Phenylanthranilic Acid–Based AKR1C3 Inhibitors.
• Gizaw, S. T., et al. (2020). Discovery and Characterization of 2,5-Substituted Benzoic Acid Dual Inhibitors of the Anti-apoptotic Mcl-1 and Bfl-1 Proteins. PubMed.
• Gu, Z., et al. (2022). Preparation of N-Aryl Anthranilic Acid Drugs by Modified Ullmann Coupling Reaction in Ionic Liquids. CoLab.
• Belz, T., et al. (2022). Discovery of N-sulfonylated aminosalicylic acids as dual MCL-1/BCL-xL inhibitors.
• Becattini, B., et al. (2016). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. PMC.
• Phillips, D. C., et al. (2020). Biomarker-driven strategy for MCL1 inhibition in T-cell lymphomas. PMC.
• Xiang, W., Yang, C.-Y., & Bai, L. (2018). Targeting MCL-1 protein to treat cancer: opportunities and challenges. Frontiers in Oncology.
• Molecular Devices. (n.d.).
• Kumar, A., et al. (2023).
• Lee, T., et al. (2017). Discovery and Biological Characterization of Potent Myeloid Cell Leukemia-1 (Mcl-1) Inhibitors.
• Negi, A., & Murphy, P. V. (2021). Development of Mcl-1 Inhibitors for Cancer Therapy.
• Supporting Information Assay for fluorescence polarization (FP) assay to identify small-molecule inhibitors of the Keap1-Nrf2 i. (n.d.).
• Palmgren, G. (2026, January 30). CMN Weekly (30 January 2026). CRISPR Medicine News.
• Belmar, J., et al. (2021). Discovery of a Myeloid Cell Leukemia 1 (Mcl-1) Inhibitor That Demonstrates Potent In Vivo Activities in Mouse Models of Hematological and Solid Tumors.
• Kumar, A., & Narasimhan, B. (n.d.). Synthesis, Antimicrobial Evaluation and QSAR Studies of 2-chlorobenzoic Acid Derivatives.
• Shamsabadi, M. K., & Jia, X. (2024). A Fluorescence Polarization Assay for High-Throughput Screening of Inhibitors against HIV-1 Nef-Mediated MHC-I Downregulation.
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• Gu, Z., et al. (2022). preparation-of-n-aryl-anthranilic-acid-drugs-by-modified-ullmann-coupling-reaction-in-ionic-liquids. Bohrium.
• Organic Chemistry Portal. (n.d.). Ullmann Reaction.
• Baqi, Y., & Müller, C. E. (2010). Synthesis of alkyl- and aryl-amino-substituted anthraquinone derivatives by microwave-assisted copper(0)-catalyzed Ullmann coupling reactions. PubMed.

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Safety & Regulatory Compliance

Operational Guide: Disposal &amp; Handling of 3-Amino-2-(3,5-dimethylphenylamino)benzoic Acid

[1][2]

Executive Summary & Chemical Profile

Immediate Action Required: Treat 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid as a Hazardous Chemical Substance (Irritant/Aquatic Toxin) . While not explicitly listed on US EPA P- or U-lists, its structural homology to fenamic acid derivatives and aminobenzoic acids dictates strict containment to prevent aquatic contamination and respiratory sensitization.[1]

Chemical Identity & Functional Analysis

This molecule is amphoteric , possessing both a basic amine group (aniline derivative) and an acidic carboxyl group.[1] This dual nature drives the disposal logic: it can solubilize in both strong acids and strong bases, increasing mobility in water systems if not properly segregated.

Property	Specification	Operational Implication
Chemical Name	3-Amino-2-(3,5-dimethylphenylamino)benzoic acid	Diphenylamine derivative; potential methemoglobinemia agent (by analogy).[1][2]
Physical State	Solid (Powder/Crystal)	High inhalation risk during weighing/transfer.[2]
Acidity/Basicity	Amphoteric (pKa ~4.2 for COOH)	Do not mix with strong oxidizers (e.g., Nitric Acid) due to the amino group.[2]
Solubility	Low in water; High in DMSO/Methanol	Rinse glassware with organic solvent (MeOH) before water wash.[2]

Hazard Assessment (The "Why" Behind the Protocol)

Expertise Note: Standard Safety Data Sheets (SDS) often list generic hazards.[1] For this specific intermediate, we must apply Structure-Activity Relationship (SAR) logic.[1]

• Oxidation Risk (Incompatibility): The amino groups (primary and secondary) are electron-rich.[1] Mixing this waste with oxidizing acids (Nitric, Perchloric) or heavy metal oxidizers (Chromic acid) can result in rapid exothermic decomposition.[1] Strict Segregation Required.

• Aquatic Toxicity: Substituted aminobenzoic acids are often classified as Harmful to aquatic life with long-lasting effects (H412).[1] Disposal down the drain is strictly prohibited under EPA 40 CFR 261.3 and local POTW (Publicly Owned Treatment Works) regulations.[1]

• Health Effects:

  • H315/H319: Causes skin and serious eye irritation.[1][3][4]

  • H335: May cause respiratory irritation (Dust hazard).[1][3]

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Stabilization

Before moving waste to the central accumulation area, ensure the material is stable.

• Solid Waste: Collect bulk powder in a screw-top jar or double-bagged polyethylene.[1][2] Do not leave in open weigh boats.

• Liquid Waste (Mother Liquor): If the compound is dissolved in organic solvents (Methanol, DMSO), maintain pH between 6–8 if possible, though standard organic waste streams (halogenated/non-halogenated) are acceptable without pH adjustment.[1]

Phase 2: Waste Stream Segregation

Select the correct waste stream based on the physical state.[1]

Scenario A: Solid Waste (Pure Compound or Contaminated Solids) [1]

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1]

• Labeling:

  • Primary Constituent: 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid (95-100%).[1][2]

  • Hazard Checkbox: [x] Toxic [x] Irritant.[1]

  • RCRA Status: Non-Regulated (unless mixed with listed solvents).[1] Note: Use "Unlisted Hazardous Waste" for internal tracking.

• Disposal Method: High-Temperature Incineration.[1]

Scenario B: Liquid Waste (Reaction Mixtures/Rinses)

• Solvent Check:

  • If dissolved in DCM/Chloroform: Segregate into Halogenated Waste .[1]

  • If dissolved in Acetone/Methanol/DMSO: Segregate into Non-Halogenated Organic Waste .

• Aqueous Rinses:

  • First Rinse: Rinse glassware with Methanol/Ethanol and collect in Organic Waste .[1]

  • Second Rinse: Water rinse can go to drain only if the first organic rinse was thorough (visual check for color/residue).[1]

Phase 3: Emergency Spill Procedures[1]

• Small Spill (<10g): Dampen a paper towel with water (to prevent dust), wipe up, and place in solid waste.[1]

• Large Spill (>10g): Evacuate area. Wear N95/P100 respirator.[1] Use a dustpan or HEPA vacuum.[1] Do not dry sweep (generates dust).[1]

Decision Logic & Workflow (Visualization)

The following diagram outlines the critical decision points for disposing of this amphoteric organic solid.

Figure 1: Waste stream segregation logic for amphoteric aminobenzoic acid derivatives. Note the convergence on incineration to ensure destruction of the aromatic ring structure.

Regulatory & Compliance Data

Regulatory Body	Classification	Code/Note
US EPA (RCRA)	Non-Listed	Not P-listed or U-listed.[1][2] Manage as Characteristic Waste if mixed with flammables.[1]
DOT (Transport)	Not Regulated	Unless transported in bulk or mixed with hazardous solvents.[2]
GHS Labeling	Warning	H315, H319, H335, H412.[2]
Waste Profile	Organic Solid	Profile as "Non-RCRA Regulated Solid" or "State-Regulated Waste" (e.g., California Code 181).[1][2]

References

• PubChem. 3-Amino-2-(3,5-dimethylphenoxy)benzoic acid (Analog Structure & Properties). National Library of Medicine.[1] [Link][1][2]

• US Environmental Protection Agency. Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261.[1] [Link][1][2]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Labels and Pictograms.[1] [Link][1][2]

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• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]

Navigating the Safe Handling of 3-Amino-2-(3,5-dimethylphenylamino)benzoic Acid: A Guide for Laboratory Professionals

Understanding the Hazard Landscape: The Nature of Aromatic Amines

Aromatic amines as a class of compounds are recognized for their potential health risks. Many are known or suspected carcinogens and can be readily absorbed through the skin, in addition to posing inhalation and ingestion hazards.[1][2][3] They can also cause irritation to the skin, eyes, and respiratory system.[2][4] Therefore, a cautious and well-documented approach to handling 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid is paramount.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to minimize exposure. The following table outlines the recommended PPE for handling 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid, particularly in its solid, powdered form.

PPE Component	Specifications and Rationale
Hand Protection	Double gloving with a compatible material is recommended. Polyvinyl chloride (PVC) gloves have shown good resistance to amines.[5][6] An inner nitrile glove can provide an additional layer of protection. It is crucial to inspect gloves for any signs of degradation or perforation before and during use.
Eye and Face Protection	Chemical safety goggles that provide a complete seal around the eyes are mandatory. In addition, a face shield should be worn to protect against splashes and airborne particles, especially when handling larger quantities or during procedures that may generate dust.
Respiratory Protection	For weighing and handling of the solid compound, a NIOSH-approved N95 respirator is the minimum requirement to prevent inhalation of airborne particulates. In instances of potential vapor generation or when working outside of a certified chemical fume hood, a full-facepiece respirator with organic vapor cartridges is recommended.[2][4]
Protective Clothing	A laboratory coat is standard. For procedures with a higher risk of contamination, a disposable gown or coveralls should be worn over personal clothing.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is essential for minimizing risk. The following workflow is designed to guide the user through the safe handling of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid.

Caption: A logical workflow for the safe handling of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid.

Spill Management and Decontamination

In the event of a spill, a clear and practiced response plan is crucial.

For Minor Spills (contained within the fume hood):

• Alert colleagues in the immediate vicinity.

• Ensure appropriate PPE is worn before initiating cleanup.

• Absorb the spill using an inert material such as vermiculite or sand.[7]

• Carefully collect the absorbed material into a designated hazardous waste container.

• Decontaminate the area using a suitable cleaning solution. A commercially available decontamination solution for aromatic amines is recommended.[8][9]

• Wipe the area with a damp cloth, and dispose of all cleanup materials as hazardous waste.

For Major Spills (outside of a fume hood):

• Evacuate the immediate area and alert others.

• Contact your institution's Environmental Health and Safety (EHS) department immediately.

• Prevent access to the contaminated area.

• Do not attempt to clean up a major spill without specialized training and equipment.

Disposal Plan: Responsible Waste Management

The disposal of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid and any contaminated materials must be handled with care to prevent environmental contamination.

• Segregation: All waste contaminated with this compound, including excess reagent, contaminated PPE, and cleanup materials, must be segregated from general laboratory waste.

• Labeling: Waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name.

• Professional Disposal: Arrangements must be made with a licensed hazardous waste disposal company for the collection and incineration of the waste. Under no circumstances should this chemical or its waste be disposed of down the drain.

Caption: A step-by-step plan for the responsible disposal of 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid waste.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 3-Amino-2-(3,5-dimethylphenylamino)benzoic acid, fostering a culture of safety and responsibility within the laboratory.

References

• Emergency and Safety Services. (n.d.). Glove Selection. Retrieved from [Link]

• J&K Scientific LLC. (2021, September 2). Chemical spill cleanup procedures. Retrieved from [Link]

• University of California, Berkeley, Office of Environment, Health & Safety. (n.d.). Glove Selection Guide. Retrieved from [Link]

• GV Health. (2022, May 4). Chemical Spills: How to safely contain & remove [Video]. YouTube. Retrieved from [Link]

• University of Pennsylvania Environmental Health and Radiation Safety. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

• SKC Ltd. (n.d.). Spill Decontamination Kit for Aromatic Amines. Retrieved from [Link]

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